(1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol

Core Science & Biosynthesis

A Technical Guide to the Spectroscopic Profile of (1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol: An Interpretive and Predictive Analysis

Abstract

This technical guide offers a comprehensive spectroscopic profile of the chiral alcohol (1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol, a valuable building block in modern synthetic and medicinal chemistry. As direct, published experimental spectra for this specific enantiomer are not widely available, this document presents a detailed, predictive analysis grounded in fundamental spectroscopic principles and comparative data from structurally analogous compounds. We will delve into the anticipated features in ¹H NMR, ¹³C NMR, Infrared (IR) Spectroscopy, and Mass Spectrometry (MS). The causality behind experimental choices, the interpretation of expected data, and detailed, self-validating protocols are provided to guide researchers and drug development professionals in the characterization of this and related molecules.

Introduction

The incorporation of fluorine into organic molecules is a cornerstone of modern drug discovery, often imparting desirable properties such as enhanced metabolic stability, binding affinity, and lipophilicity. The compound (1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol combines several key features: a chiral secondary alcohol, a methoxy-activated aromatic ring, and a strategically placed fluorine atom. This combination makes it a potentially crucial intermediate for asymmetric synthesis.

Accurate structural confirmation and purity assessment are paramount in the development of chiral molecules. Spectroscopic techniques are the primary tools for achieving this. This guide provides a robust, predictive framework for the spectroscopic characterization of this molecule, empowering researchers to confidently identify their target compound.

Section 1: Molecular Structure and Predicted Spectroscopic Features

The structure of (1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol presents distinct features that will govern its spectroscopic signature. The numbering convention used for NMR assignments is shown below.

Caption: Molecular structure and numbering for NMR assignments.

• ¹H NMR: Expect a complex aromatic region due to the fluorine and methoxy substituents, with characteristic ortho, meta, and para couplings, further split by the fluorine atom. The chiral center at C7 will result in a quartet for H7 and a doublet for the C8 methyl protons.

• ¹³C NMR: The fluorine atom will induce significant and characteristic C-F coupling constants for the carbons it is bonded to (¹JCF) and those two (²JCF) and three (³JCF) bonds away.

• IR Spectroscopy: Key signals will include a broad O-H stretch for the alcohol, C-O stretches, aromatic C=C stretches, and a C-F stretch.

• Mass Spectrometry: The molecular ion should be observable. Key fragmentation pathways are expected to include the loss of water and benzylic cleavage.

Section 2: Proton Nuclear Magnetic Resonance (¹H NMR) Spectroscopy

Causality in Experimental Choices: A standard ¹H NMR experiment would be conducted at 400 or 500 MHz to achieve good signal dispersion, particularly in the aromatic region. Deuterated chloroform (CDCl₃) is a common choice of solvent as it dissolves a wide range of organic compounds and its residual peak at ~7.26 ppm provides a convenient internal reference.[1]

Predicted ¹H NMR Data (400 MHz, CDCl₃):

Proton Assignment	Predicted δ (ppm)	Multiplicity	Predicted J (Hz)	Integration
H7 (CH)	5.10 - 5.20	qd	J(H7-H8) ≈ 6.5, J(H7-F) ≈ 2-3	1H
H6	7.15 - 7.25	t	J(H6-H5) ≈ 8.5, J(H6-F) ≈ 8.5	1H
H5	6.70 - 6.80	dd	J(H5-H6) ≈ 8.5, J(H5-H3) ≈ 2.5	1H
H3	6.65 - 6.75	dd	J(H3-F) ≈ 12-13, J(H3-H5) ≈ 2.5	1H
C9-H₃ (OCH₃)	3.80	s	-	3H
C8-H₃ (CH₃)	1.50 - 1.55	d	J(H8-H7) ≈ 6.5	3H
OH	~2.0 (variable)	br s	-	1H

Interpretation and Rationale:

• Aromatic Region (H3, H5, H6): The electron-donating methoxy group at C4 and the electron-withdrawing fluorine at C2 create a complex electronic environment. The methoxy group strongly shields the ortho positions (H3, H5), shifting them upfield.[2] The fluorine atom also has a shielding effect on its ortho proton (H3) but a deshielding effect on its para proton (H5). The combination results in H3 and H5 appearing significantly upfield.

  • H3: This proton is ortho to the fluorine, leading to a large three-bond coupling constant (³JHF) of approximately 12-13 Hz, which will appear as a doublet. It also experiences a smaller four-bond meta-coupling to H5 (⁴JHH) of ~2.5 Hz, resulting in a doublet of doublets.[3][4]

  • H6: This proton is ortho to the benzylic carbon (C1) and meta to the fluorine. It will experience a three-bond coupling to H5 (³JHH ≈ 8.5 Hz) and a three-bond coupling to the fluorine (³JHF ≈ 8.5 Hz), resulting in an apparent triplet.

  • H5: This proton is ortho to the methoxy group and meta to the fluorine. It will show a large ortho coupling to H6 (³JHH ≈ 8.5 Hz) and a smaller meta coupling to H3 (⁴JHH ≈ 2.5 Hz), appearing as a doublet of doublets.

• Benzylic Proton (H7): This proton is adjacent to the chiral center and the aromatic ring, placing it in the 5.1-5.2 ppm range. It will be split into a quartet by the three C8 protons and further split into a doublet by the fluorine atom four bonds away (⁴JHF ≈ 2-3 Hz).

• Methyl and Methoxy Protons (C8-H₃, C9-H₃): The C8 methyl group, being attached to the chiral center, is split into a doublet by H7. The methoxy protons at C9 are chemically equivalent and appear as a sharp singlet around 3.80 ppm, a characteristic value for aryl methyl ethers.[5]

Caption: Key predicted ¹H NMR coupling relationships.

Section 3: Carbon-13 Nuclear Magnetic Resonance (¹³C NMR) Spectroscopy

Causality in Experimental Choices: A standard ¹³C NMR spectrum is acquired with broadband proton decoupling to simplify the spectrum to a series of singlets, one for each unique carbon atom. A frequency of 101 or 125 MHz is typical. The presence of fluorine, however, means the "singlets" for carbons near the fluorine will be split due to C-F coupling.

Predicted ¹³C NMR Data (101 MHz, CDCl₃):

Carbon Assignment	Predicted δ (ppm)	Multiplicity (due to F)	Predicted J (Hz)
C2 (C-F)	160.0 - 163.0	d	¹JCF ≈ 240-250
C4 (C-O)	158.0 - 160.0	d	³JCF ≈ 7-8
C1	129.0 - 131.0	d	²JCF ≈ 15-20
C6	126.0 - 128.0	d	³JCF ≈ 3-5
C5	113.0 - 115.0	s	-
C3	102.0 - 104.0	d	²JCF ≈ 25-30
C7 (CHOH)	65.0 - 67.0	d	⁴JCF ≈ 1-2
C9 (OCH₃)	55.5	s	-
C8 (CH₃)	23.0 - 25.0	s	-

Interpretation and Rationale:

• Aromatic Carbons (C1-C6):

  • C2: The carbon directly attached to fluorine (C2) will be significantly downfield and exhibit a very large one-bond coupling constant (¹JCF) of ~245 Hz, which is highly diagnostic.[3][6]

  • C3 and C1: The ortho carbons (C3 and C1) will show two-bond couplings (²JCF) of approximately 25-30 Hz and 15-20 Hz, respectively.

  • C4 and C6: The meta carbons (C4 and C6) will display smaller three-bond couplings (³JCF).

  • The chemical shifts are heavily influenced by the substituents. The C-F carbon (C2) and C-O carbon (C4) are the most downfield. The carbons ortho (C3) and para (C1) to the fluorine are also strongly affected.

• Aliphatic Carbons (C7, C8, C9):

  • C7: The carbinol carbon (C7) is expected around 65-67 ppm, a typical range for secondary benzylic alcohols.[7] A small four-bond coupling to fluorine may be observable.

  • C8: The methyl carbon will be upfield, around 23-25 ppm.

  • C9: The methoxy carbon is consistently found at ~55.5 ppm.[7]

Section 4: Infrared (IR) Spectroscopy

Causality in Experimental Choices: Attenuated Total Reflectance (ATR) is a common, modern technique for acquiring IR spectra of liquids and solids. It requires minimal sample preparation and provides high-quality data. The spectrum is typically recorded over the 4000-400 cm⁻¹ range.

Expected Characteristic IR Absorption Bands:

Wavenumber (cm⁻¹)	Intensity	Vibration Type
3500 - 3200	Strong, Broad	O-H stretch (alcohol)
3000 - 2850	Medium	C-H stretch (aliphatic)
1610, 1500, 1450	Medium-Strong	C=C stretch (aromatic ring)
1250 - 1200	Strong	C-O stretch (aryl ether, asym.)
1150 - 1050	Strong	C-F stretch
1050 - 1000	Strong	C-O stretch (alcohol & ether)

Interpretation and Rationale:

The most prominent feature will be the strong, broad absorption band for the hydroxyl (O-H) group stretch, centered around 3350 cm⁻¹, which is characteristic of hydrogen-bonded alcohols.[8] The presence of the aromatic ring will be confirmed by C=C stretching absorptions between 1610 and 1450 cm⁻¹. The C-O stretches from both the alcohol and the aryl ether will appear as strong bands in the 1250-1000 cm⁻¹ region. A strong absorption between 1150-1050 cm⁻¹ is expected for the C-F bond stretch.[9]

Section 5: Mass Spectrometry (MS)

Causality in Experimental Choices: Electron Ionization (EI) is a classic hard ionization technique that provides detailed structural information through fragmentation. Electrospray Ionization (ESI), a soft ionization technique, would be used to clearly identify the molecular ion, typically as a protonated species [M+H]⁺.

Predicted EI Fragmentation Pattern:

• Molecular Ion (M⁺): m/z = 170. The molecular formula is C₉H₁₁FO₂.

• Key Fragments:

  • m/z = 155: [M - CH₃]⁺. Loss of the methyl group from the benzylic position.

  • m/z = 152: [M - H₂O]⁺. Loss of water from the alcohol, a very common fragmentation for alcohols.

  • m/z = 141: [M - CHO]⁺ or [M - C₂H₅]⁺. Complex rearrangement and loss.

  • m/z = 125: [M - CH₃ - H₂O]⁺. Subsequent loss of water after methyl loss.

  • Base Peak, m/z = 127: [M - C₂H₅O]⁺. This likely corresponds to the [F(MeO)C₆H₃C=O]⁺ ion, a stable acylium ion formed after rearrangement. A similar fragmentation pattern is observed for benzyl alcohol, which often shows a strong peak corresponding to loss of the carbinol substituent.[10]

Caption: A simplified predicted fragmentation pathway in EI-MS.

Section 6: Standard Operating Protocol (SOP) for NMR Analysis

This protocol ensures the acquisition of high-quality, reproducible NMR data.

Objective: To acquire quantitative ¹H and qualitative ¹³C NMR spectra of (1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol.

Materials:

• (1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol (5-10 mg for ¹H, 20-50 mg for ¹³C)

• High-quality 5 mm NMR tube and cap

• Deuterated Chloroform (CDCl₃), 0.6-0.7 mL

• Pasteur pipette or syringe

• Small vial

• Vortex mixer (optional)

Protocol Workflow:

Caption: Standard workflow for NMR sample preparation and analysis.

Step-by-Step Methodology:

• Sample Preparation: a. Accurately weigh 5-10 mg of the compound into a clean, dry vial.[11][12] b. Add approximately 0.7 mL of CDCl₃ to the vial. c. Gently vortex or swirl the vial until the sample is completely dissolved. Visually inspect for any particulate matter. d. Using a clean Pasteur pipette, transfer the solution into a high-quality 5 mm NMR tube. The liquid height should be ~4-5 cm.[11][13] e. Cap the NMR tube securely. Wipe the outside of the tube with a lint-free tissue to remove any dust or fingerprints.

• Instrument Setup and Data Acquisition: a. Insert the NMR tube into a spinner and adjust its depth using the instrument-specific gauge. b. Insert the sample into the NMR spectrometer. c. Locking: Instruct the spectrometer software to lock onto the deuterium signal of the CDCl₃ solvent. This stabilizes the magnetic field.[11][14] d. Shimming: Perform an automated or manual shimming procedure to optimize the homogeneity of the magnetic field, which ensures sharp, well-resolved peaks.[11][14] e. Acquisition: i. Load standard proton acquisition parameters. ii. Set the number of scans (NS), typically 8 or 16 for a sample of this concentration. iii. Set the relaxation delay (D1) to at least 1-2 seconds to allow for adequate relaxation between pulses. iv. Initiate the acquisition.

• Data Processing: a. Once the acquisition is complete, apply a Fourier transform (FT) to the Free Induction Decay (FID) to generate the spectrum. b. Perform phase correction to ensure all peaks are upright and symmetrical. c. Apply a baseline correction to create a flat baseline. d. Calibrate the spectrum by setting the residual CDCl₃ peak to 7.26 ppm. e. Integrate the peaks to determine the relative number of protons for each signal.

This self-validating protocol ensures that any deviations in the resulting spectrum from the predicted data are due to the sample itself (e.g., presence of impurities, unexpected structural features) rather than procedural error.

Conclusion

This guide provides a detailed, predictive framework for the full spectroscopic characterization of (1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol. The predicted ¹H and ¹³C NMR spectra are distinguished by complex splitting patterns and chemical shifts arising from the interplay of the fluoro, methoxy, and chiral alcohol substituents, with C-F and H-F couplings serving as highly diagnostic features. The expected IR and MS data further complement this profile, providing confirmation of key functional groups and molecular weight. By combining these predictive data with the rigorous experimental protocols outlined, researchers and drug development professionals can confidently synthesize, identify, and verify the purity of this important chiral intermediate.

References

• Go up. (2023, July 24). STANDARD OPERATING PROCEDURE FOR NMR EXPERIMENTS. Available from: [Link]

• Abraham, R. J., & Mobli, M. (n.d.). The prediction of 1H NMR chemical shifts in organic compounds. Spectroscopy Europe. Available from: [Link]

• Reusch, W. (n.d.). Assigning the 1H-NMR Signals of Aromatic Ring 1H-atoms. Michigan State University. Available from: [Link]

• blu potatos. (2019, August 24). How Does Benzyl Alcohol Produce a Peak at m/z = 79? Chemistry Stack Exchange. Available from: [Link]

• ALWSCI. (2025, July 24). How To Prepare And Run An NMR Sample. Available from: [Link]

• Health, Safety and Environment Office. (n.d.). E006 - Nuclear Magnetic Resonance (NMR) Spectroscopy. Available from: [Link]

• Ghahramani, H., et al. (2024). Accurate Prediction of 1H NMR Chemical Shifts of Small Molecules Using Machine Learning. Metabolites. Available from: [Link]

• Bernstein Group. (n.d.). Benzyl alcohol–water and benzyl alcohol–ammonia clusters: Ion fragmentation and chemistry. Available from: [Link]

• National Center for Biotechnology Information. (n.d.). 1-(4-Methoxyphenyl)ethanol. PubChem. Available from: [Link]

• Chemistry with Caroline. (2021, October 7). How to Analyze Chemical Shift in the Aromatic Region (1H NMR). YouTube. Available from: [Link]

• Chemical Instrumentation Facility. (n.d.). NMR Coupling Constants. Iowa State University. Available from: [Link]

• The Royal Society of Chemistry. (n.d.). Supporting information. Available from: [Link]

• Linfoot, J. (2021, September 13). Standard Operating Procedure (SOP) Title: NMR Sample Preparation. Imperial College London. Available from: [Link]

• The Duke NMR Center. (n.d.). Coupling constants. Duke University. Available from: [Link]

• Hunt, I. (n.d.). Ch13 - Mass Spectroscopy. University of Calgary. Available from: [Link]

• Chemical Instrumentation Facility. (n.d.). NMR Sample Preparation. Iowa State University. Available from: [Link]

• Mestrelab Research. (2024, December 9). Chemical shift prediction in 13C NMR spectroscopy using ensembles of message passing neural networks (MPNNs). Available from: [Link]

• Keeler, J., & Wothers, P. (n.d.). Lecture outline 1H NMR spectra of aromatic compounds. Available from: [Link]

• Prashanth, J., & Reddy, B. V. (2017). IR spectrum (KBr) of 2-azido-1-phenylethanone (6). ResearchGate. Available from: [Link]

• CHE. (2016, January 28). α-, β-, allylic, benzylic cleavage and McLafferty rearrangement. YouTube. Available from: [Link]

• Paton, R. S., et al. (2021). Real-time prediction of 1H and 13C chemical shifts with DFT accuracy using a 3D graph neural network. RSC Publishing. Available from: [Link]

• SciSpace. (n.d.). Nmr fluorine-fluorine coupling constants ii saturated organic compounds. Available from: [Link]

• SpectraBase. (n.d.). Fluorobenzene - Optional[13C NMR] - Chemical Shifts. Available from: [Link]

• Mori, T., et al. (2007). Absolute Configuration and Conformation Analysis of 1-Phenylethanol by Matrix-Isolation Infrared and Vibrational Circular Dichroism Spectroscopy Combined with Density Functional Theory Calculation. The Journal of Physical Chemistry A. Available from: [Link]

• University of St Andrews. (2024, October 28). Chemical shift prediction in 13C NMR spectroscopy using ensembles of message passing neural networks (MPNNs). Available from: [Link]

• Badawi, H. M. (2011). Vibrational spectra and assignments of 2-phenylethanol and 2-phenoxyethanol. PubMed. Available from: [Link]

• Bhadauria, A. S., et al. (n.d.). CASCADE-2.0: Real Time Prediction of 13C-NMR Shifts with sub-ppm Accuracy. ChemRxiv. Available from: [Link]

• Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics. Available from: [Link]

• LibreTexts. (2022, October 4). Spectroscopy of Alcohols and Phenols. Chemistry LibreTexts. Available from: [Link]

• ResearchGate. (n.d.). Carbon-fluorine coupling constants, n J CF. Available from: [Link]

Sources

• 1. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 2. m.youtube.com [m.youtube.com]
• 3. NMR Coupling Constants | Chemical Instrumentation Facility [cif.iastate.edu]
• 4. The Duke NMR Center Coupling constants [sites.duke.edu]
• 5. 1-(4-Methoxyphenyl)ethanol | C9H12O2 | CID 101148 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. rsc.org [rsc.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. researchgate.net [researchgate.net]
• 10. m.youtube.com [m.youtube.com]
• 11. How To Prepare And Run An NMR Sample - Blogs - News [alwsci.com]
• 12. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 13. imperial.ac.uk [imperial.ac.uk]
• 14. pydio.campus.nd.edu [pydio.campus.nd.edu]

(1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol synthesis and characterization

An In-depth Technical Guide to the Synthesis and Characterization of (1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol

Foreword: The Imperative of Chirality in Modern Drug Discovery

In the landscape of pharmaceutical development, chirality is a cornerstone of safety and efficacy.[1] The spatial arrangement of atoms in a molecule can dictate its pharmacological activity, with one enantiomer often being responsible for the desired therapeutic effect while the other may be inactive or even toxic.[1][2][3] This reality has propelled the shift from racemic drugs to single-enantiomer formulations, creating a significant demand for pure chiral building blocks.[2][3]

(1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol is a key chiral alcohol, a versatile intermediate in the synthesis of complex pharmaceutical agents.[2] Its fluorinated and methoxylated phenyl ring makes it a valuable synthon for creating molecules with specific metabolic stabilities and binding properties. This guide provides a comprehensive overview of the synthesis and characterization of this important compound, offering field-proven insights for researchers and drug development professionals.

Part 1: Enantioselective Synthesis Strategy

The most direct and industrially scalable approach to synthesizing (1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol is the asymmetric reduction of the prochiral ketone, 2'-Fluoro-4'-methoxyacetophenone. This strategy's success hinges on the selection of a robust catalytic system that can deliver high yield and, most critically, high enantiomeric excess (e.e.).

The Precursor: 2'-Fluoro-4'-methoxyacetophenone

The starting material for this synthesis is the ketone 2'-Fluoro-4'-methoxyacetophenone (CAS No: 74457-86-6). Its properties are summarized below.

Property	Value
Molecular Formula	C₉H₉FO₂
Molecular Weight	168.17 g/mol
Appearance	Solid
Melting Point	52-54 °C

Catalytic Pathways for Asymmetric Reduction

Several catalytic systems are effective for the enantioselective reduction of aryl ketones. The choice of catalyst is paramount and is often guided by factors such as substrate scope, cost, operational simplicity, and scalability.

• Transition Metal-Catalyzed Transfer Hydrogenation: This is a premier method for its efficiency and high selectivity.[4] It involves the transfer of hydrogen from a simple hydrogen donor (e.g., isopropanol or a formic acid/triethylamine mixture) to the ketone, mediated by a chiral transition metal complex. Ruthenium (Ru) and Rhodium (Rh) complexes featuring chiral diamine or amino alcohol ligands are particularly effective, often achieving excellent enantioselectivity (>95% e.e.).[4][5] The catalyst's chiral ligands create a spatially defined environment that forces the hydrogen transfer to occur preferentially on one face of the ketone, leading to the desired (S)-alcohol.

• Oxazaborolidine-Catalyzed Reduction (CBS Reduction): The Corey-Bakshi-Shibata (CBS) reduction is a reliable and well-established method that uses a chiral oxazaborolidine catalyst in conjunction with a stoichiometric borane source, such as borane-dimethyl sulfide (BMS) or catecholborane.[4][6] The catalyst coordinates to both the borane and the ketone's carbonyl oxygen, organizing them into a rigid, six-membered transition state that directs hydride delivery to one enantiotopic face.[7]

• Biocatalysis with Ketoreductases (KREDs): Leveraging enzymes offers a green and highly selective alternative.[8] Ketoreductases, a class of alcohol dehydrogenases, can reduce ketones with exceptional enantio- and regioselectivity under mild aqueous conditions.[9][10] This approach is increasingly adopted in industrial processes due to its sustainability and the high purity of the products obtained.

Synthesis Workflow Diagram

The general workflow for the synthesis is depicted below. It highlights the critical transformation from the prochiral ketone to the chiral alcohol, followed by purification.

Caption: General workflow for the asymmetric synthesis.

Exemplary Experimental Protocol: Asymmetric Transfer Hydrogenation

This protocol describes a representative procedure for the synthesis using a Ru-based catalyst.

Materials:

• 2'-Fluoro-4'-methoxyacetophenone

• (1S,2S)-(+)-N-(p-Toluenesulfonyl)-1,2-diphenylethylenediamine(Ru(II))mesitylene complex (or similar chiral Ru catalyst)

• Formic acid/Triethylamine azeotrope (5:2)

• Anhydrous Isopropanol (IPA)

• Ethyl Acetate

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

• Silica Gel for column chromatography

Procedure:

• Reaction Setup: To a dry, nitrogen-purged reaction vessel, add 2'-Fluoro-4'-methoxyacetophenone (1.0 eq). Dissolve it in anhydrous isopropanol (approx. 0.2 M concentration).

• Catalyst Addition: Add the chiral Ruthenium catalyst (e.g., 0.1-0.5 mol%). The low catalyst loading is a hallmark of the efficiency of this method.

• Initiation: Add the formic acid/triethylamine (5:2) mixture (1.5-2.0 eq) to the reaction vessel. The triethylamine acts as a base, while formic acid serves as the hydrogen source.

• Reaction Monitoring: Stir the mixture at a controlled temperature (e.g., 25-40 °C). Monitor the reaction progress by Thin Layer Chromatography (TLC) or HPLC until the starting ketone is fully consumed.

• Work-up: Upon completion, cool the reaction mixture to room temperature. Carefully quench the reaction by the slow addition of saturated NaHCO₃ solution to neutralize the formic acid.

• Extraction: Extract the aqueous layer with ethyl acetate (3x). The organic layers are combined.

• Drying and Concentration: Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure to yield the crude product.

• Purification: Purify the crude alcohol by flash column chromatography on silica gel using a suitable eluent system (e.g., Hexane/Ethyl Acetate gradient) to afford the pure (1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol.

Part 2: Comprehensive Characterization

Rigorous characterization is essential to confirm the identity, purity, and stereochemical integrity of the synthesized alcohol. A multi-technique approach is required.

Structural and Purity Verification

These methods confirm that the correct molecule has been synthesized and is free from significant impurities.

Technique	Purpose	Expected Observations
¹H NMR	Confirms molecular structure and proton environment.	Aromatic protons (multiplets), methoxy group (singlet ~3.8 ppm), hydroxyl proton (broad singlet), methine proton (quartet), methyl group (doublet).
¹³C NMR	Confirms carbon backbone.	Peaks corresponding to all 9 unique carbon atoms in the molecule.
Mass Spec.	Confirms molecular weight.	[M+H]⁺ or other relevant adducts corresponding to the molecular formula C₉H₁₁FO₂ (MW: 170.19).
IR Spec.	Identifies key functional groups.	Broad O-H stretch (~3400 cm⁻¹), C-O stretch (~1250 cm⁻¹), aromatic C-H and C=C stretches.

Determination of Enantiomeric Purity

Confirming the enantiomeric excess (e.e.) is the most critical step in characterizing a chiral product.

Chiral High-Performance Liquid Chromatography (HPLC): This is the definitive method for separating and quantifying enantiomers.[11][12] The separation is achieved on a chiral stationary phase (CSP), typically a polysaccharide-based column, where the two enantiomers interact differently, leading to different retention times.[13]

Characterization Workflow Diagram

The following diagram outlines the logical flow for the complete characterization of the final product.

Caption: Workflow for comprehensive product characterization.

Exemplary Analytical Protocol: Chiral HPLC

This protocol provides a starting point for developing a chiral separation method. Optimization may be required.

Parameter	Condition	Rationale
Column	Chiralcel® OD-H or AD-H (or similar)	Polysaccharide-based CSPs are broadly effective for resolving chiral alcohols.[13]
Mobile Phase	n-Hexane / 2-Propanol (IPA) (e.g., 95:5 v/v)	A common normal-phase system offering good solubility and selectivity.
Flow Rate	0.5 - 1.0 mL/min	Lower flow rates often improve resolution in chiral separations.
Column Temp.	25 °C (Ambient)	Temperature can be adjusted to optimize separation; lower temperatures often increase selectivity.
Detection	UV at 254 nm or 280 nm	The aromatic ring provides strong UV absorbance for sensitive detection.
Sample Prep.	Dissolve ~1 mg/mL in mobile phase	Ensure the sample is fully dissolved and filtered through a 0.45 µm filter.[13]

The enantiomeric excess is calculated from the peak areas of the two enantiomers (S and R) in the resulting chromatogram: e.e. (%) = [ (Area_S - Area_R) / (Area_S + Area_R) ] * 100

Conclusion

The successful synthesis of (1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol with high enantiopurity is a critical enabling step in the development of advanced pharmaceutical compounds. Asymmetric transfer hydrogenation represents a highly efficient and scalable method for this transformation. Rigorous characterization, combining spectroscopic techniques for structural verification and chiral HPLC for stereochemical analysis, is non-negotiable to ensure the quality and integrity of this vital chiral building block. This guide provides the foundational knowledge and practical protocols necessary for researchers to confidently produce and validate this key intermediate, thereby accelerating the discovery of next-generation therapeutics.

References

• Mimna, R., et al. (2007). Enantioselective Reduction of Ketones by Polymethylhydrosiloxane in the Presence of Chiral Zinc Catalysts. Journal of the American Chemical Society. Available at: [Link]

• Wikipedia. (n.d.). Enantioselective reduction of ketones. Available at: [Link]

• Kawanami, Y., et al. (2003). Practical enantioselective reduction of ketones using oxazaborolidine catalyst generated in situ from chiral lactam alcohol and borane. Organic Chemistry Portal. Available at: [Link]

• Corey, E. J., & Helal, C. J. (1998). Reduction of Carbonyl Compounds with Chiral Oxazaborolidine Catalysts: A New Paradigm for Enantioselective Catalysis and a Powerful Tool for Asymmetric Synthesis. Angewandte Chemie International Edition.

• Gao, J. X., et al. (2000). New chiral catalysts for reduction of ketones. Chirality. Available at: [Link]

• Supporting Information for an unspecified article. (n.d.). Available at: [Link]

• Patel, R. N. (2013). Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals. MDPI. Available at: [Link]

• Pharmaceutical Technology. (2013). Advancing Chiral Chemistry in Pharmaceutical Synthesis. Available at: [Link]

• Kumar, P., & Kumar, A. (2018). Role of Chirality in Drugs. Juniper Publishers. Available at: [Link]

• Jones, A. M., et al. (2024). Chirality of New Drug Approvals (2013–2022): Trends and Perspectives. ACS Publications. Available at: [Link]

• Supporting Information for Multicenter Synergistic Polyoxometalate-based Metal–Organic Framework for One-Step Selective Oxidative Cleavage of β-O-4 Lignin Models. (n.d.). Available at: [Link]

• Al-Zuhairi, A. J., et al. (2024). Enantiocomplementary Asymmetric Reduction of 2–Haloacetophenones Using TeSADH: Synthesis of Enantiopure 2-Halo-1-arylethanols. KAUST Repository. Available at: [Link]

• Al-Zuhairi, A. J., et al. (2024). Enantiocomplementary Asymmetric Reduction of 2–Haloacetophenones Using TeSADH: Synthesis of Enantiopure 2-Halo-1-arylethanols. PMC. Available at: [Link]

• PubChemLite. (n.d.). 1-(4-fluorophenyl)-2-[(4-methoxyphenyl)amino]ethan-1-ol. Available at: [Link]

• Google Patents. (n.d.). WO2015159170A2 - Improved process for the synthesis of 1-(4-methoxyphenyl) ethylamine and its isomers.

• Phenomenex. (n.d.). Chiral HPLC Separations. Available at: [Link]

• Spectroscopy Online. (n.d.). Multimodal HPLC Screening of Polysaccharide-based Chiral Stationary Phases. Available at: [Link]

• Organic Letters. (2020). Analysis of Stereochemical Stability of Dynamic Chiral Molecules using an Automated Microflow Measurement System. Available at: [Link]

• Accounts of Chemical Research. (2023). Biomimetic Asymmetric Reduction Based on the Regenerable Coenzyme NAD(P)H Models. Available at: [Link]

• DTIC. (1994). Super Hydrides. Available at: [Link]

• Organic Syntheses. (n.d.). (1s,2r)-1-aminoindan-2-ol. Available at: [Link]

• The Journal of Organic Chemistry. (2024). Synthesis of Chiral 1,2-Amino Alcohol-Containing Compounds Utilizing Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation of Unprotected α‑Ketoamines. Available at: [Link]

Sources

• 1. juniperpublishers.com [juniperpublishers.com]
• 2. How Chiral Building Blocks Drive Advances in Drug Discovery - AiFChem [aifchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Enantioselective reduction of ketones - Wikipedia [en.wikipedia.org]
• 5. New chiral catalysts for reduction of ketones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Practical enantioselective reduction of ketones using oxazaborolidine catalyst generated in situ from chiral lactam alcohol and borane [organic-chemistry.org]
• 7. EP0453298A2 - Chiral catalysts for reduction of ketones and process for their preparation - Google Patents [patents.google.com]
• 8. mdpi.com [mdpi.com]
• 9. repository.kaust.edu.sa [repository.kaust.edu.sa]
• 10. Enantiocomplementary Asymmetric Reduction of 2–Haloacetophenones Using TeSADH: Synthesis of Enantiopure 2-Halo-1-arylethanols - PMC [pmc.ncbi.nlm.nih.gov]
• 11. phx.phenomenex.com [phx.phenomenex.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]

(1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol CAS number and identifiers

Whitepaper: Characterization, Resolution, and Validation of (1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol

Prepared by: Senior Application Scientist Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals

Executive Summary

In the landscape of modern drug discovery, enantiopure secondary benzylic alcohols serve as critical chiral synthons for active pharmaceutical ingredients (APIs). Specifically, (1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol is a highly valued building block. The presence of the 2-fluoro and 4-methoxy substituents on the aromatic ring imparts unique electronic properties—modulating lipophilicity, metabolic stability, and receptor binding affinity through halogen-bonding and dipole interactions.

Because the physiological targets of APIs are inherently chiral, utilizing the precise (1S) enantiomer is non-negotiable to avoid off-target toxicity and ensure pharmacokinetic efficacy. This technical guide outlines the core identifiers, synthetic resolution pathways, and rigorous analytical validation protocols required to isolate and characterize this specific enantiomer.

Chemical Identity & Core Identifiers

While the racemic mixture of 1-(2-Fluoro-4-methoxyphenyl)ethanol is widely cataloged, the isolated (1S) enantiomer is typically synthesized or resolved on-demand in pharmaceutical workflows. Below is the consolidated quantitative and identification data for this molecule.

Property / Identifier	Value
IUPAC Name	(1S)-1-(2-fluoro-4-methoxyphenyl)ethan-1-ol
Racemic CAS Number	74457-87-7[1]
Precursor Ketone CAS	74457-86-6[2]
Molecular Formula	C₉H₁₁FO₂
Exact Mass	170.0743 Da
Molecular Weight	170.18 g/mol
Isomeric SMILES	Cc1ccc(OC)cc1F

Synthesis & Chiral Resolution Workflows

To obtain the enantiopure (1S) configuration, researchers typically employ one of two field-proven methodologies: Asymmetric Transfer Hydrogenation (ATH) or Enzymatic Kinetic Resolution (EKR) .

Asymmetric Transfer Hydrogenation (ATH)

The direct asymmetric reduction of the precursor ketone, 1-(2-Fluoro-4-methoxyphenyl)ethanone (CAS 74457-86-6), can be achieved using Noyori-type bifunctional Ruthenium(II) catalysts[3]. Catalysts such as RuCl(p-cymene)[(S,S)-Ts-DPEN] operate via a synergistic metal-ligand bifunctional mechanism, directing the hydride attack to a specific face of the prochiral ketone, yielding the (1S)-alcohol with high enantiomeric excess (>95% ee)[4].

Enzymatic Kinetic Resolution (EKR)

When starting from the racemic alcohol (CAS 74457-87-7), EKR using Candida antarctica lipase B (CALB), commercially known as Novozym 435, is the industry standard[5]. The enzyme's active site possesses a stereospecific binding pocket that preferentially acylates the (1R)-enantiomer using an acyl donor like vinyl acetate. Because the (1S)-enantiomer is sterically hindered from entering the catalytic triad in the required orientation, it remains unreacted, allowing for facile chromatographic separation[6].

Workflow for the enzymatic kinetic resolution of racemic 1-(2-Fluoro-4-methoxyphenyl)ethanol.

Protocol 1: Enzymatic Kinetic Resolution of Racemic Alcohol

• Preparation: Dissolve 10 mmol of racemic 1-(2-Fluoro-4-methoxyphenyl)ethanol in 50 mL of anhydrous toluene.

• Reagent Addition: Add 20 mmol of vinyl acetate (acyl donor) and 100 mg of Novozym 435 (immobilized CALB).

• Incubation: Incubate the mixture at 40°C under orbital shaking (150 rpm).

• Monitoring: Monitor the reaction via chiral HPLC. Terminate the reaction strictly at ~50% conversion (typically 3 to 5 hours) to ensure maximum enantiopurity of the remaining alcohol.

• Separation: Filter off the immobilized enzyme. Concentrate the filtrate in vacuo and purify via silica gel flash chromatography (Hexanes/EtOAc gradient) to separate the highly polar (1S)-alcohol from the less polar (1R)-acetate.

Analytical Characterization & Validation

Validating the stereochemical integrity of the isolated (1S)-alcohol requires a dual-pronged approach: Chiral HPLC for enantiomeric excess (ee) and Mosher's Ester Analysis for absolute configuration[7].

Enantiomeric Excess via Chiral HPLC

Enantiomeric excess is determined using a chiral stationary phase, typically a Daicel Chiralcel OD-H or Chiralpak IA column[6]. The cellulose-based chiral selector interacts differently with the (R) and (S) enantiomers via hydrogen bonding and π-π interactions, resulting in distinct retention times.

Absolute Configuration via Mosher's Ester Analysis

To definitively prove the (1S) configuration without X-ray crystallography, Mosher's ester derivatization is employed[8]. The (1S)-alcohol is reacted separately with (R)- and (S)-α-methoxy-α-trifluoromethylphenylacetyl chloride (MTPA-Cl) to form diastereomeric esters. The anisotropic shielding effect of the MTPA phenyl ring causes predictable ¹H-NMR chemical shift differences (Δδ = δS - δR) for the protons adjacent to the chiral center, allowing unambiguous assignment of the absolute configuration[7].

Decision tree for validating enantiomeric excess and absolute configuration.

Protocol 2: Mosher's Ester Derivatization & NMR Analysis

• Sample Splitting: Transfer 2 mg of the purified (1S)-alcohol into two separate, flame-dried vials.

• Solvation: Dissolve each aliquot in 0.5 mL of anhydrous deuterated chloroform (CDCl₃) containing a catalytic amount of 4-dimethylaminopyridine (DMAP) and 10 μL of anhydrous pyridine.

• Derivatization:

  • To Vial A, add 1.5 equivalents of (R)-(-)-MTPA-Cl.

  • To Vial B, add 1.5 equivalents of (S)-(+)-MTPA-Cl.

• Reaction: Stir both vials at room temperature for 2 hours under an inert argon atmosphere.

• Acquisition: Transfer the mixtures directly to NMR tubes and acquire high-resolution ¹H-NMR spectra (e.g., 400 MHz or higher).

• Calculation: Calculate the Δδ values for the methyl protons and the aromatic protons. A consistent sign distribution (positive/negative) across the molecule's hemispheres will self-validate the (1S) spatial arrangement.

References

• Fisher Scientific. "CAS RN 74457-86-6". fishersci.ca. Available at: [Link]

• ResearchGate. "Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons". researchgate.net. Available at: [Link]

• SciSpace. "Bifunctional transition metal-based molecular catalysts for asymmetric syntheses". scispace.com. Available at: [Link]

• NIH / PMC. "Mechanochemistry for Organic and Inorganic Synthesis". nih.gov. Available at:[Link]

• NIH / PMC. "Asymmetric Synthesis of the TRPV1 Modulator AMG8562 via Lipase-Catalyzed Kinetic Resolution". nih.gov. Available at:[Link]

• CLOCKSS. "Kinetic Resolution of Secondary Alcohols by Chiral DMAP Derivatives". clockss.org. Available at: [Link]

Sources

• 1. 1-(2-Fluoro-4-methoxyphenyl)ethanol 95% | CAS: 74457-87-7 | AChemBlock [achemblock.com]
• 2. CAS RN 74457-86-6 | Fisher Scientific [fishersci.ca]
• 3. scispace.com [scispace.com]
• 4. researchgate.net [researchgate.net]
• 5. Mechanochemistry for Organic and Inorganic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Asymmetric Synthesis of the TRPV1 Modulator AMG8562 via Lipase-Catalyzed Kinetic Resolution - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. researchgate.net [researchgate.net]

(1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol: Stability Profiling and Storage Conditions

Executive Summary

As a high-value chiral building block in pharmaceutical development, (1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol presents unique handling and storage challenges. The compound features a secondary benzylic alcohol motif attached to an electron-rich aromatic ring. While this structural arrangement is highly advantageous for downstream synthetic coupling, it introduces severe vulnerabilities to oxidation, dehydration, and—most critically—acid-catalyzed racemization.

This technical guide provides a mechanistic analysis of these degradation pathways and establishes a self-validating framework for stability testing and long-term storage, grounded in established physicochemical principles and international regulatory standards.

Physicochemical Profiling & Degradation Mechanisms

To design an effective storage protocol, we must first understand the causality behind the compound's instability. The degradation of (1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol is driven by three primary mechanisms:

A. Oxidative Vulnerability

Secondary benzylic alcohols are inherently susceptible to aerobic oxidation, converting the alcohol into a ketone[1]. In the presence of atmospheric oxygen, trace transition metal impurities, or UV light, the compound oxidizes to 1-(2-fluoro-4-methoxyphenyl)ethan-1-one . This radical-mediated auto-oxidation process necessitates storage under inert atmospheres and protection from light[2].

B. Acid-Catalyzed Racemization (The Chiral Vulnerability)

The most insidious degradation pathway is the loss of enantiomeric purity (ee%). The para-methoxy group on the aromatic ring is a powerful electron donor via resonance (+M effect). If the compound is exposed to even mildly acidic conditions, the hydroxyl group is protonated and departs as water. This leaves behind a highly resonance-stabilized benzylic carbocation[3]. Because this carbocation intermediate is planar and achiral, subsequent nucleophilic attack by ambient water occurs indiscriminately from both faces, resulting in a racemic mixture (1R/1S)[4].

C. Dehydration

Under prolonged thermal stress or stronger acidic conditions, the stabilized benzylic carbocation can undergo an elimination reaction (-H⁺) rather than a substitution reaction, yielding a volatile styrene derivative (2-fluoro-4-methoxy-1-vinylbenzene).

Figure 1: Mechanistic degradation pathways of (1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol.

Regulatory-Aligned Stability Testing

To validate the shelf-life of this compound, stability testing must align with the [5]. Because the compound is prone to thermal and oxidative degradation, it should be treated as a substance intended for refrigerated storage.

Quantitative Stability Matrix

Study Type	Storage Condition	Minimum Time Period	Testing Frequency
Long-Term	5 °C ± 3 °C	12 Months	0, 3, 6, 9, 12 months
Accelerated	25 °C ± 2 °C / 60% RH ± 5% RH	6 Months	0, 3, 6 months
Stress (Forced)	Various (Heat, Light, Acid, Base, Ox)	7 - 14 Days	Initial and Final

Table 1: Recommended ICH Q1A(R2) stability testing conditions for refrigerated benzylic alcohols.

Figure 2: Regulatory-aligned stability testing workflow based on ICH Q1A(R2) guidelines.

Experimental Workflows: Self-Validating Systems

A robust stability program relies on analytical methods that are proven to be "stability-indicating." The following protocols are designed as self-validating systems, ensuring that any degradation is actively captured and quantified.

Protocol 1: Forced Degradation (Stress Testing)

Objective: Prove that the analytical method can resolve the parent (1S)-alcohol from its ketone, styrene, and (1R)-enantiomer degradants. Causality: By intentionally destroying 10-20% of the active compound via distinct chemical vectors, we validate the specificity of the HPLC method.

• Acid Stress: Dissolve the sample in a 50:50 mixture of Acetonitrile and 0.1 N HCl. Stir at 25 °C for 24 hours. Expected Outcome: High levels of racemization and dehydration.

• Oxidative Stress: Dissolve the sample in a 50:50 mixture of Acetonitrile and 3% H₂O₂. Stir at 25 °C for 24 hours. Expected Outcome: Ketone formation.

• Photolytic Stress: Expose a solid sample in a quartz dish to 1.2 million lux hours and 200 watt-hours/m² of near-UV energy (per ICH Q1B). Expected Outcome: Radical-induced oxidation.

• Self-Validation Check: Perform a mass balance calculation. The sum of the parent peak area and all degradant peak areas must equal the initial parent peak area (±5%). A failure here indicates undetected volatile degradants (like the styrene derivative) escaping the system.

Protocol 2: Chiral Purity Monitoring via HPLC

Objective: Monitor the enantiomeric excess (ee%) to detect acid-catalyzed racemization. Causality: Standard C18 columns cannot separate enantiomers. A chiral stationary phase (e.g., Chiralcel OD-H) is required to create diastereomeric interactions that resolve the (1S) and (1R) isomers.

• Sample Preparation: Dissolve 1.0 mg of the stored sample in 1.0 mL of HPLC-grade Hexane/Isopropanol (90:10). Do not use acidic diluents.

• Chromatographic Conditions:

  • Column: Chiralcel OD-H (250 x 4.6 mm, 5 µm).

  • Mobile Phase: Hexane/Isopropanol (90:10 v/v), isocratic flow.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 254 nm.

• System Suitability (Self-Validation): Prior to analyzing the stored sample, inject a deliberately synthesized racemic standard (1R/1S mixture). The system is only valid if the resolution ( Rs​ ) between the two enantiomeric peaks is ≥2.0 .

Optimal Storage Guidelines

Based on the physicochemical profiling, the following parameters are strictly required for the long-term storage of (1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol:

• Temperature: Maintain at 2 °C to 8 °C (Refrigerated). Elevated temperatures exponentially increase the rate of auto-oxidation and dehydration.

• Atmosphere: Store under an Argon or Nitrogen overlay . Displacing atmospheric oxygen is non-negotiable to prevent the oxidation of the benzylic alcohol to the corresponding ketone.

• Container Closure System:

  • Use Amber Glass Vials to block UV radiation and prevent photolytic radical initiation.

  • Use PTFE-lined caps . Avoid standard rubber or polyethylene septa, as benzylic alcohols can act as powerful solvents, leaching plasticizers or degrading the seal over time, which compromises the inert atmosphere.

• pH Control: Ensure all spatulas, glassware, and transfer vessels are strictly neutral or slightly basic. Trace acidic residues on glassware will catalyze instantaneous racemization.

References

• ICH Q1A(R2) Stability Testing of New Drug Substances and Products. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). Available at:[Link]

• Quantitative Aerobic Oxidation of Primary Benzylic Alcohols to Aldehydes Catalyzed by Highly Efficient and Recyclable P123-Stabilized Pd Nanoclusters in Acidic Aqueous Solution. ACS Catalysis. Available at:[Link]

• A Convergent and Enantioselective Synthesis of (+)-Amurensinine via Selective C–H and C–C Bond Insertion Reactions (Mechanisms of Benzylic Racemization). PubMed Central (PMC). Available at:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. A Convergent and Enantioselective Synthesis of (+)-Amurensinine via Selective C–H and C–C Bond Insertion Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Convergent and Enantioselective Synthesis of (+)-Amurensinine via Selective C–H and C–C Bond Insertion Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. database.ich.org [database.ich.org]

Discovery and Synthesis of (1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol: A Technical Guide

Executive Summary

The chiral building block (1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol is a high-value intermediate in modern drug discovery. The strategic placement of the 2-fluoro and 4-methoxy substituents on the phenyl ring provides a unique stereoelectronic profile. In medicinal chemistry, fluorinated methoxyaryl motifs act as critical bioisosteres; the fluorine atom increases lipophilicity for better membrane permeability while simultaneously blocking cytochrome P450-mediated aromatic oxidation[1].

Similar chiral fluorinated alcohols are foundational in the synthesis of advanced therapeutics, including CETP inhibitors[2] and urea-PETT compounds acting as HIV-1 reverse transcriptase inhibitors[3]. This whitepaper details the mechanistic rationale and self-validating experimental protocols for synthesizing the (1S)-enantiomer via two state-of-the-art methodologies: Ru-Catalyzed Asymmetric Transfer Hydrogenation (ATH) and Enzymatic Biocatalysis (KRED) .

Physicochemical Profile

Before initiating synthesis, it is critical to establish the baseline properties of the target compound. The [4], while the pure (1S)-enantiomer requires specific chiral isolation or asymmetric synthesis.

Property	Value
IUPAC Name	(1S)-1-(2-fluoro-4-methoxyphenyl)ethan-1-ol
Molecular Formula	C₉H₁₁FO₂
Molecular Weight	170.18 g/mol
SMILES (Chiral)	COC1=CC=C(O)C(F)=C1
Hydrogen Bond Donors / Acceptors	1 / 2
Topological Polar Surface Area (TPSA)	29.5 Ų

Mechanistic Pathways for Asymmetric Reduction

The synthesis of the (1S)-alcohol relies on the highly enantioselective reduction of its prochiral ketone precursor, 2-fluoro-4-methoxyacetophenone . This precursor is a standard substrate applied in asymmetric transfer hydrogenation catalyzed by ruthenium(II) complexes[5].

Chemical Route: Ru-Catalyzed ATH

The Asymmetric Transfer Hydrogenation (ATH) utilizes Noyori's RuCl(p-cymene)[(S,S)-Ts-DPEN] catalyst.

• Causality of Reagents: A 5:2 azeotropic mixture of Formic Acid and Triethylamine (TEAF) is used as the solvent system. Formic acid acts as the stoichiometric hydride donor. Triethylamine is strictly required to buffer the system; without it, the acidic environment would rapidly degrade the methoxy ether linkage of the substrate and deactivate the Ru-complex.

• Stereocontrol: The (S,S)-Ts-DPEN ligand creates a rigid chiral pocket. The strong inductive electron-withdrawing effect (-I) of the ortho-fluorine atom polarizes the carbonyl, accelerating the concerted outer-sphere hydride transfer specifically to the Re-face of the ketone, yielding the (1S)-configuration.

Enzymatic Route: KRED Biocatalysis

Ketoreductases (KREDs) offer a greener, highly selective alternative operating in aqueous media.

• Causality of Reagents: The reaction utilizes a coupled enzyme system. KRED performs the chiral reduction using NADPH as a cofactor. Because NADPH is prohibitively expensive in stoichiometric amounts, Glucose Dehydrogenase (GDH) and D-Glucose are added. As GDH oxidizes glucose to gluconolactone, it continuously regenerates NADPH. This sacrificial thermodynamic sink drives the otherwise reversible ketone reduction to >99% completion.

Figure 1: Dual synthetic pathways for enantioselective reduction of the acetophenone precursor.

Self-Validating Experimental Protocols

Protocol A: Ru-Catalyzed ATH (Chemical Workflow)

This protocol is designed with built-in validation steps to ensure the integrity of the air-sensitive catalytic cycle.

• Preparation: In a flame-dried Schlenk flask under argon, dissolve 2-fluoro-4-methoxyacetophenone (10 mmol, 1.68 g) in 10 mL of a degassed 5:2 Formic Acid/Triethylamine azeotrope. Causality: Degassing prevents oxidative quenching of the active Ru-hydride species.

• Catalyst Addition: Add RuCl(p-cymene)[(S,S)-Ts-DPEN] (0.05 mmol, 0.5 mol%). Stir at 25°C for 16 hours.

• In-Process Control (IPC): Withdraw a 50 µL aliquot, quench in 1 mL saturated NaHCO₃, and extract with EtOAc. Analyze via TLC (Hexanes:EtOAc 3:1). The disappearance of the UV-active ketone spot (R_f_ ~0.6) validates reaction completion.

• Workup: Dilute the mixture with 50 mL water and extract with dichloromethane (3 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Chiral Validation: Dissolve 1 mg of the purified product in 1 mL Isopropanol/Hexane (10:90). Inject onto a Chiralcel OD-H HPLC column. The (1S)-enantiomer must elute at the validated retention time with <0.5% AUC for the (1R)-enantiomer, confirming >99% ee.

Protocol B: KRED Biocatalysis (Enzymatic Workflow)

This protocol utilizes a pH-stat system as a real-time, self-validating kinetic readout.

• Buffer Preparation: Prepare 50 mL of 100 mM Potassium Phosphate buffer. Adjust strictly to pH 7.0. Causality: Deviation from pH 7.0 alters the ionization state of the KRED active site residues, collapsing enantioselectivity.

• System Assembly: To the buffer, add NADP⁺ (0.1 mmol), D-Glucose (15 mmol, 2.7 g), KRED enzyme (50 mg), and GDH enzyme (10 mg).

• Substrate Addition: Add 2-fluoro-4-methoxyacetophenone (10 mmol, 1.68 g) dissolved in 2 mL of DMSO to aid solubility. Stir at 30°C.

• Real-Time Kinetic Validation (pH-Stat): As GDH oxidizes glucose, gluconic acid is produced, dropping the pH. Use an automated titrator to maintain pH 7.0 with 1M NaOH. Self-Validation: The exact consumption of 10 mL of 1M NaOH confirms 100% conversion of the substrate.

• Workup: Extract the aqueous layer with Methyl tert-butyl ether (MTBE) (3 x 30 mL). Dry and evaporate to yield the highly pure (1S)-alcohol.

Figure 2: KRED biocatalytic cycle coupled with GDH-mediated NADPH cofactor regeneration.

Comparative Process Data

The following table summarizes the quantitative metrics comparing the chemical and biocatalytic pathways, allowing development chemists to select the optimal route based on scale and infrastructure.

Parameter	Ru-Catalyzed ATH	KRED Biocatalysis
Catalyst / Enzyme	RuCl(p-cymene)[(S,S)-Ts-DPEN]	Engineered KRED / GDH
Hydride Source	Formic Acid (HCOOH)	NADPH (Recycled via Glucose)
Reaction Temperature	25°C	30°C
Solvent System	HCOOH / TEA (5:2)	Aqueous Phosphate Buffer (pH 7.0)
Typical Isolated Yield	92 - 95%	88 - 92%
Enantiomeric Excess (ee)	>99.0%	>99.5%
In-Process Validation	TLC / GC-MS	Real-time NaOH Titration (pH-stat)
Environmental Impact	Moderate (Heavy metal, VOCs)	Low (Aqueous, biodegradable)

Conclusion

The synthesis of (1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol demands rigorous stereocontrol due to the highly polarized nature of the fluorinated aromatic ring. While Ru-catalyzed ATH provides a robust, highly concentrated chemical route suitable for traditional pilot plants, KRED biocatalysis offers an environmentally benign, self-reporting alternative with near-perfect enantioselectivity. The choice of methodology ultimately depends on the specific regulatory and infrastructural constraints of the drug development program.

References

• [3] Title: Urea−PETT Compounds as a New Class of HIV-1 Reverse Transcriptase Inhibitors. 3. Synthesis and Further Structure−Activity Relationship Studies of PETT Analogues Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

• [2] Title: US9145348B2 - Process for synthesizing a CETP inhibitor Source: Google Patents URL:

Sources

• 1. 2,2,2-Trifluoro-1-(3-fluoro-4-methoxyphenyl)ethanone | 132734-54-4 | Benchchem [benchchem.com]
• 2. US9145348B2 - Process for synthesizing a CETP inhibitor - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 1-(2-Fluoro-4-methoxyphenyl)ethanol 95% | CAS: 74457-87-7 | AChemBlock [achemblock.com]
• 5. Page loading... [guidechem.com]

The Physicochemical and Chiral Dynamics of (1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol

Executive Summary & Structural Causality

(1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol is a highly specialized chiral secondary alcohol utilized as a critical building block in the synthesis of advanced Active Pharmaceutical Ingredients (APIs). The molecule's architecture is defined by three distinct features: a benzylic chiral center, an ortho-fluoro substituent, and a para-methoxy group.

Understanding the physical properties of this compound requires analyzing the causality of its substituents. The ortho-fluorine atom exerts a strong electron-withdrawing inductive effect (-I), which is counterbalanced by the electron-donating mesomeric effect (+M) of the para-methoxy group. This push-pull electronic environment significantly influences the molecule's dipole moment, crystalline packing, and intermolecular interactions, making the isolation and handling of its pure (1S)-enantiomer a precise science[1].

Quantitative Physical Properties

The physical properties of the compound are dictated by the balance between the hydrogen-bonding capability of the hydroxyl group and the steric/electronic disruptions caused by the aromatic substituents. Below is a consolidated table of its core physicochemical data[2].

Property	Value	Mechanistic Driver
IUPAC Name	(1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol	N/A
CAS Number	74457-87-7 (Racemate)	N/A
Molecular Formula	C₉H₁₁FO₂	N/A
Molecular Weight	170.18 g/mol	N/A
Density	1.144 ± 0.06 g/cm³ (20 °C)	The high atomic mass of fluorine relative to its van der Waals radius increases the mass-to-volume ratio compared to non-fluorinated analogs.
Boiling Point	~250–260 °C (Predicted at 760 mmHg)	Dominated by the benzylic -OH group forming intermolecular hydrogen bonds, slightly attenuated by intramolecular F···H-O interactions.
Stereochemistry	(1S)-enantiomer	The spatial arrangement at the benzylic carbon dictates its interaction with chiral biological targets and catalysts.

Causality in Physical Behavior: Intermolecular vs. Intramolecular Forces

As an Application Scientist, it is crucial to look beyond the raw data and understand why this molecule behaves the way it does in solution and during purification:

• Density and Phase Behavior: The density of 1.144 g/cm³[2] is notably higher than that of standard aliphatic alcohols. This is directly caused by the incorporation of the fluorine atom. Fluorine's high electronegativity tightly holds its electron cloud, creating a dense, compact atomic radius that increases the overall molecular density without significantly increasing the molecular volume.

• Boiling Point and Hydrogen Bonding: While primary and secondary alcohols typically exhibit high boiling points due to extensive intermolecular hydrogen bonding networks, the ortho-fluoro substitution introduces a competing dynamic. The highly electronegative fluorine atom acts as a weak hydrogen bond acceptor, capable of forming a transient intramolecular hydrogen bond with the adjacent benzylic hydroxyl proton (F···H-O). This internal sequestration slightly reduces the availability of the -OH group for intermolecular bonding, which subtly lowers the boiling point and reduces the viscosity of the liquid phase compared to its non-fluorinated counterpart.

Chiral Isolation: Self-Validating Enzymatic Kinetic Resolution

Synthesizing the pure (1S)-enantiomer from the racemic mixture (CAS 74457-87-7) is most efficiently achieved via enzymatic kinetic resolution. We utilize Candida antarctica Lipase B (CAL-B), which strictly follows Kazlauskas' rule. The enzyme's active site stereoselectively accommodates the (1R)-enantiomer for acylation, leaving the desired (1S)-enantiomer unreacted.

Step-by-Step Methodology

To ensure scientific integrity, this protocol is designed as a self-validating system , meaning the reaction dictates its own termination point based on real-time analytical feedback rather than an arbitrary timer.

• Substrate Preparation: Dissolve 50 mM of racemic 1-(2-Fluoro-4-methoxyphenyl)ethanol in anhydrous methyl tert-butyl ether (MTBE). Causality: MTBE is chosen because it is non-nucleophilic, immiscible with water (preventing ester hydrolysis), and preserves the tertiary structure of the lipase.

• Acyl Donor Introduction: Add 3.0 equivalents of vinyl acetate. Causality: Vinyl acetate acts as an irreversible acyl donor. Upon transferring its acetyl group, the leaving group (vinyl alcohol) immediately tautomerizes to acetaldehyde, rendering the reverse reaction thermodynamically impossible.

• Catalytic Initiation: Add 50 mg/mL of immobilized CAL-B (e.g., Novozym 435). Incubate the suspension at 35 °C under orbital shaking (200 rpm) to overcome mass transfer limitations at the solid-liquid interface.

• Self-Validating Analytical Loop: At 12-hour intervals, withdraw a 50 µL aliquot. Evaporate the MTBE, redissolve in Hexane/Isopropanol (90:10), and inject into a Normal-Phase Chiral HPLC (e.g., Chiralcel OD-H column).

• Termination: The reaction is only terminated when the HPLC chromatogram confirms the enantiomeric excess (ee) of the unreacted (1S)-alcohol has exceeded 99.5%.

• Separation: Filter off the immobilized enzyme for recycling. Concentrate the filtrate in vacuo. Separate the highly non-polar (1R)-acetate from the polar (1S)-alcohol using silica gel flash chromatography (eluent: Hexane/Ethyl Acetate gradient).

Workflow Visualization

Workflow of the enzymatic kinetic resolution isolating the (1S)-enantiomer.

Conclusion

The physical properties of (1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol are a direct manifestation of its unique atomic composition. The interplay between the dense, electronegative fluorine atom and the hydrogen-bonding hydroxyl group dictates its macroscopic behavior (density and boiling point). By leveraging the precise stereochemical environment of the benzylic carbon, researchers can utilize self-validating enzymatic workflows to isolate the (1S)-enantiomer with near-perfect optical purity, paving the way for its use in high-value pharmaceutical synthesis.

References

Sources

• 1. 1-(2-Fluoro-4-methoxyphenyl)ethanol [sigmaaldrich.com]
• 2. Page loading... [guidechem.com]

Protocols & Analytical Methods

Asymmetric synthesis of 1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol

An Application Guide to the Asymmetric Synthesis of 1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol

Abstract

This comprehensive application note provides detailed protocols and scientific rationale for the asymmetric synthesis of 1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol, a chiral alcohol of significant interest as a building block in pharmaceutical development. We present a primary, in-depth protocol based on Noyori-type asymmetric transfer hydrogenation (ATH), a robust and highly efficient method for producing the target molecule with excellent enantioselectivity. An alternative protocol utilizing the Corey-Bakshi-Shibata (CBS) reduction is also described, offering a comparative perspective on catalytic asymmetric synthesis. Furthermore, this guide includes essential procedures for the analysis of enantiomeric excess (e.e.) by chiral High-Performance Liquid Chromatography (HPLC), ensuring the empirical validation of synthetic outcomes. This document is intended for researchers, chemists, and process development professionals seeking to implement reliable and scalable methods for the production of high-purity chiral synthons.

Introduction: The Significance of Chiral Fluoroaromatic Alcohols

Chiral secondary alcohols are ubiquitous structural motifs in a vast array of biologically active molecules and pharmaceutical agents. The precise three-dimensional arrangement of substituents around the stereogenic carbinol center is often critical for molecular recognition and pharmacological efficacy. 1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol, in particular, incorporates two key structural features common in modern medicinal chemistry: a fluorine atom, which can modulate metabolic stability and binding affinity, and a methoxy group, which influences solubility and electronic properties. Consequently, access to enantiomerically pure forms of this alcohol is a crucial prerequisite for the development of novel therapeutics.

The primary challenge lies in controlling the stereochemical outcome of the reduction of the prochiral ketone precursor, 2'-Fluoro-4'-methoxyacetophenone. This guide focuses on catalytic methods that employ a small amount of a chiral catalyst to generate large quantities of a single enantiomer, a strategy that is both economically and environmentally superior to stoichiometric approaches.

Principles of Asymmetric Ketone Reduction

The conversion of a prochiral ketone to a chiral secondary alcohol can be achieved via several strategic approaches. The most prominent and scalable methods rely on catalysis.

• Asymmetric Transfer Hydrogenation (ATH): Pioneered by Noyori and others, this method utilizes a stable, inexpensive hydrogen donor (e.g., isopropanol or a formic acid/triethylamine mixture) to transfer hydrogen to the ketone, mediated by a transition metal catalyst (typically Ruthenium) bearing a chiral ligand.[1][2] The catalyst's chiral environment dictates the facial selectivity of hydride delivery to the carbonyl, resulting in the preferential formation of one enantiomer. The mechanism is understood to involve a metal-ligand bifunctional interaction where an NH group on the ligand and the metal center work in concert to facilitate the hydrogen transfer.[3][4]

• Corey-Bakshi-Shibata (CBS) Reduction: This powerful method employs a chiral oxazaborolidine catalyst to stereoselectively guide the reduction of a ketone by a borane reagent (e.g., BH₃·THF or BH₃·SMe₂).[5][6] The catalyst and ketone form a rigid complex, wherein the Lewis acidic boron activates the carbonyl group. The borane reductant then delivers a hydride to the less sterically hindered face of the ketone, as directed by the catalyst's chiral framework.[7]

• Biocatalysis: The use of enzymes, such as ketoreductases (KREDs), offers an exceptionally selective and environmentally benign route to chiral alcohols.[8][9] These reactions are typically run in aqueous media under mild conditions and can achieve near-perfect enantioselectivity (>99% e.e.).[10] The primary consideration is the identification of a suitable enzyme that provides the desired enantiomer.

This guide will detail protocols for the ATH and CBS methods due to their broad applicability and reliance on commercially available catalysts.

Featured Protocol: Asymmetric Transfer Hydrogenation (Noyori-Type)

This protocol describes the asymmetric reduction of 2'-Fluoro-4'-methoxyacetophenone using a well-defined Ruthenium catalyst. The combination of a Ru(II) precursor with a chiral diamine and a diphosphine ligand forms the active catalyst in situ, which efficiently promotes the transfer hydrogenation from a formic acid/triethylamine azeotrope.

Reaction Mechanism Overview

The catalytic cycle of Noyori's asymmetric transfer hydrogenation is a well-studied, concerted process. The chiral ligand framework creates a specific spatial arrangement that forces the substrate to bind in a way that exposes one of its two prochiral faces to the incoming hydride from the ruthenium-hydride intermediate. The amine functionality on the ligand plays a crucial role in this process.

Caption: Simplified catalytic cycle for Noyori Asymmetric Transfer Hydrogenation.

Reagents and Materials

Reagent	MW	Amount (10 mmol scale)	Moles	Role
2'-Fluoro-4'-methoxyacetophenone	168.16	1.68 g	10.0 mmol	Substrate
[RuCl₂(p-cymene)]₂	612.39	15.3 mg	0.025 mmol	Catalyst Precursor
(1R,2R)-(+)-N-p-Tosyl-1,2-diphenylethylenediamine ((R,R)-TsDPEN)	364.46	20.0 mg	0.055 mmol	Chiral Ligand
Formic Acid / Triethylamine (5:2 azeotrope)	-	15 mL	-	H-donor & Solvent
Dichloromethane (DCM)	84.93	50 mL	-	Extraction Solvent
Saturated NaHCO₃ (aq)	-	30 mL	-	Aqueous Wash
Anhydrous MgSO₄	120.37	~2 g	-	Drying Agent

Step-by-Step Experimental Protocol

• Catalyst Preparation: To a 50 mL round-bottom flask equipped with a magnetic stir bar, add [RuCl₂(p-cymene)]₂ (15.3 mg, 0.025 mmol) and (R,R)-TsDPEN (20.0 mg, 0.055 mmol).

• Inert Atmosphere: Seal the flask with a septum, and purge with nitrogen or argon gas for 5-10 minutes. A robust inert atmosphere is crucial for catalyst activity and longevity.

• Solvent Addition: Add the formic acid/triethylamine azeotropic mixture (10 mL) via syringe. Stir the mixture at room temperature for 20-30 minutes. The solution should turn a deep reddish-purple, indicating the formation of the active catalyst.

• Substrate Addition: Dissolve 2'-Fluoro-4'-methoxyacetophenone (1.68 g, 10.0 mmol) in the remaining 5 mL of the formic acid/triethylamine mixture and add it to the catalyst solution via syringe.

• Reaction: Heat the reaction mixture to 40°C in an oil bath and stir for 12-24 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or HPLC until the starting material is fully consumed.

• Work-up (Quenching): Cool the reaction mixture to room temperature. Carefully add 20 mL of water to quench the reaction.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with dichloromethane (3 x 15 mL).

• Washing: Combine the organic layers and wash with saturated aqueous sodium bicarbonate (2 x 15 mL) to remove residual formic acid, followed by a brine wash (1 x 15 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude oil by flash column chromatography on silica gel (eluent: Hexane/Ethyl Acetate gradient, e.g., 9:1 to 4:1) to yield the pure 1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol.

Expected Results

Parameter	Expected Outcome
Yield	85-95%
Appearance	Colorless to pale yellow oil
Enantiomeric Excess (e.e.)	>98% for the (R)-enantiomer

Alternative Protocol: Corey-Bakshi-Shibata (CBS) Reduction

This protocol provides an effective alternative using a different catalytic system. It is particularly useful for small-scale synthesis and when hydrogen gas or high-pressure equipment is to be avoided.

Mechanism Overview

The CBS reduction proceeds through a well-defined six-membered ring transition state formed between the chiral oxazaborolidine catalyst, the ketone substrate, and the borane reducing agent.

Caption: Key steps in the Corey-Bakshi-Shibata (CBS) reduction mechanism.

Step-by-Step Experimental Protocol

• Setup: To a flame-dried 100 mL round-bottom flask under an argon or nitrogen atmosphere, add (R)-(+)-2-Methyl-CBS-oxazaborolidine solution (1.0 M in toluene, 1.0 mL, 1.0 mmol, 0.1 eq.).

• Cooling: Cool the flask to 0°C in an ice bath.

• Borane Addition: Slowly add borane-tetrahydrofuran complex solution (1.0 M in THF, 6.0 mL, 6.0 mmol, 0.6 eq.) via syringe. Stir for 10 minutes.

• Substrate Addition: Dissolve 2'-Fluoro-4'-methoxyacetophenone (1.68 g, 10.0 mmol) in 15 mL of anhydrous THF. Add this solution dropwise to the cold catalyst-borane mixture over 30 minutes using a syringe pump.

• Reaction: Stir the reaction at 0°C for 1 hour, then allow it to warm to room temperature and stir for an additional 2-4 hours, monitoring by TLC.

• Quenching: Cool the mixture back to 0°C and very carefully quench the reaction by the slow, dropwise addition of methanol (5 mL). Vigorous hydrogen gas evolution will occur.

• Hydrolysis: Add 1 M HCl (10 mL) and stir for 30 minutes.

• Work-up: Perform an extractive work-up as described in the ATH protocol (Section 3.3, steps 8-11), using ethyl acetate as the extraction solvent.

Analysis of Enantiomeric Excess by Chiral HPLC

Verifying the stereochemical purity of the product is a critical step. Chiral HPLC is the standard method for determining the enantiomeric excess of the synthesized alcohol.

Analytical Workflow

Caption: Standard workflow for determining enantiomeric excess via Chiral HPLC.

Recommended HPLC Conditions

Parameter	Condition 1	Condition 2
Column	CHIRALCEL® OD-H	CHIRALPAK® AD-H
Dimensions	4.6 x 250 mm, 5 µm	4.6 x 250 mm, 5 µm
Mobile Phase	n-Hexane / 2-Propanol (90:10)	n-Hexane / Ethanol (95:5)
Flow Rate	1.0 mL/min	0.8 mL/min
Temperature	25°C	25°C
Detection	UV at 254 nm	UV at 254 nm

Note: Retention times and resolution are column and system-dependent and must be determined empirically. The conditions above serve as a starting point for method development.[11][12]

Calculation of Enantiomeric Excess (e.e.): e.e. (%) = [ (Area_major - Area_minor) / (Area_major + Area_minor) ] × 100

Safety and Handling

• Reagents: Handle all chemicals in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and chemical-resistant gloves. Borane-THF complex is highly flammable and reacts violently with water. Formic acid is corrosive.

• Procedures: Reactions involving boranes must be conducted under an inert atmosphere, and quenching should be performed slowly and at low temperatures to control hydrogen gas evolution.

• Waste Disposal: Dispose of all chemical waste according to institutional and local regulations. Halogenated and non-halogenated waste streams should be segregated.

References

• Wisman, R. V., et al. (2006). Kinetic studies on the asymmetric transfer hydrogenation of acetophenone using a homogeneous ruthenium catalyst with a chiral amino-alcohol ligand. Organic Process Research & Development, 10(3), 423-429. [Link]

• Noyori, R., et al. (2004). Toward efficient asymmetric hydrogenation: Architectural and functional engineering of chiral molecular catalysts. PNAS, 101(15), 5356-5362. [Link]

• Pascual, B., et al. (2017). An iron variant of the Noyori hydrogenation catalyst for the asymmetric transfer hydrogenation of ketones. Dalton Transactions, 46(43), 14894-14903. [Link]

• Dub, P. A., & Gordon, J. C. (2014). Unravelling the Mechanism of the Asymmetric Hydrogenation of Acetophenone by [RuX₂(diphosphine)(1,2-diamine)] Catalysts. Journal of the American Chemical Society, 136(7), 2704-2720. [Link]

• Zhang, X., et al. (2018). The revised mechanism for asymmetric hydrogenation of acetophenone with Noyori Ru complex. ResearchGate. [Link]

• Al-Zuhairi, A. J., et al. (2024). Enantiocomplementary Asymmetric Reduction of 2–Haloacetophenones Using TeSADH: Synthesis of Enantiopure 2-Halo-1-arylethanols. ACS Omega, 9(5), 5895-5904. [Link]

• Organic Chemistry Portal. Corey-Bakshi-Shibata Reduction. [Link]

• Angene Chemical. (2021). Safety Data Sheet for (1R,2R)-1,2-bis(4-methoxyphenyl)-1,2-ethanediamine. [Link]

• Francke, R., & Little, R. D. (2019). Investigation Towards the Asymmetric CBS-Catalysed Reduction of Aryl Methyl Ketones with Electrochemically in Situ Generated BH₃. ChemistryOpen, 8(7), 896-901. [Link]

• Google Patents. (2010). CN102304035A - Preparation method of 2-fluoro-4-methoxyacetophenone.

• Voss, C. V., et al. (2010). Enantioselective Biocatalytic Reduction of Non-protected Hydroxyacetophenones. Zeitschrift für Naturforschung B, 65(3), 337-343. [Link]

• YMC. (2019). Efficient method development for chiral separation by using CHIRAL ART columns. YMC Co., Ltd.[Link]

• Ni, Y., et al. (2021). Biocatalytic asymmetric reduction of fluoroalkyl ketones to access enantiopure fluoroalkyl secondary alcohols. Organic & Biomolecular Chemistry, 19(39), 8496-8500. [Link]

• Chem-Station. (2014). Corey-Bakshi-Shibata (CBS) Reduction. [Link]

Sources

• 1. research.rug.nl [research.rug.nl]
• 2. pnas.org [pnas.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. Corey-Bakshi-Shibata Reduction [organic-chemistry.org]
• 7. Corey-Bakshi-Shibata (CBS) Reduction | Chem-Station Int. Ed. [en.chem-station.com]
• 8. znaturforsch.com [znaturforsch.com]
• 9. Biocatalytic asymmetric reduction of fluoroalkyl ketones to access enantiopure fluoroalkyl secondary alcohols - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. ymc.co.jp [ymc.co.jp]
• 12. pdf.benchchem.com [pdf.benchchem.com]

The Strategic deployment of (1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol in Modern Drug Discovery

Introduction: The Value of Fluorinated Chiral Alcohols in Medicinal Chemistry

In the landscape of contemporary drug discovery, the demand for molecules with high specificity and enhanced pharmacological profiles is paramount. Chiral building blocks are fundamental to this endeavor, enabling the synthesis of single-enantiomer drugs that often exhibit improved efficacy and reduced side effects compared to their racemic counterparts.[1] Among these, chiral secondary alcohols serve as versatile intermediates for the production of drugs with high enantiomeric purity.[2][3] The strategic incorporation of fluorine into these building blocks further enhances their utility. The carbon-fluorine bond, owing to fluorine's high electronegativity, can significantly influence a molecule's metabolic stability, binding affinity to target proteins, and membrane permeability.[4]

(1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol is a prime example of such a high-value chiral building block. Its structure combines a stereodefined secondary alcohol, a feature amenable to a variety of chemical transformations, with a fluoro- and methoxy-substituted phenyl ring. This unique combination of functional groups makes it a particularly attractive starting material for the synthesis of complex and potent bioactive molecules. This application note will detail the utility of this chiral alcohol, with a specific focus on its role as a key precursor in the synthesis of epigenetic modulators, exemplified by the clinical-stage inhibitor of Lysine-Specific Demethylase 1 (LSD1), iadademstat (ORY-1001).

Core Application: A Gateway to Potent LSD1 Inhibitors like Iadademstat (ORY-1001)

Lysine-Specific Demethylase 1 (LSD1), also known as KDM1A, is a flavin-dependent monoamine oxidase that plays a crucial role in epigenetic regulation by demethylating histone and non-histone proteins.[5][6] Its overexpression is implicated in various cancers, making it a compelling target for therapeutic intervention.[5][7] Iadademstat (ORY-1001) is a potent and selective, orally active inhibitor of LSD1 that has shown promising anti-leukemic activity in clinical trials.[2][3][8][9][10][11]

A key structural feature of iadademstat is the N-((1R,2S)-2-phenylcyclopropyl)cyclohexane-1,4-diamine moiety. While not identical, the core stereochemistry and the 2-fluoro-4-methoxyphenyl group present in (1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol are highly relevant to the synthesis of iadademstat and its analogs. The chiral alcohol serves as a critical starting material to establish the desired stereocenter, which is ultimately converted to the corresponding chiral amine. This transformation is a common and well-established strategy in medicinal chemistry for accessing chiral amines from their corresponding chiral alcohols.

The following sections will provide detailed protocols for the conversion of (1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol to the corresponding chiral amine and its subsequent elaboration, drawing upon established synthetic methodologies.

Experimental Protocols

Protocol 1: Stereoinvertive Conversion of (1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol to (1R)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-amine via a Mitsunobu Reaction and Azide Reduction

This two-step protocol achieves the conversion of the chiral alcohol to the corresponding chiral amine with an inversion of stereochemistry, a common requirement in the synthesis of many pharmaceutical agents.

Step 1: Mitsunobu Reaction for the Synthesis of (1R)-1-azido-1-(2-fluoro-4-methoxyphenyl)ethane

The Mitsunobu reaction is a versatile method for the stereoinvertive substitution of secondary alcohols.[6] In this step, the hydroxyl group of (1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol is replaced by an azide group with inversion of configuration.

• Materials and Reagents:

  • (1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol

  • Triphenylphosphine (PPh₃)

  • Diisopropyl azodicarboxylate (DIAD) or Diethyl azodicarboxylate (DEAD)

  • Diphenylphosphoryl azide (DPPA)

  • Anhydrous Tetrahydrofuran (THF)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Silica gel for column chromatography

  • Hexanes and Ethyl acetate for elution

• Procedure:

  • To a solution of (1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol (1.0 eq.) and triphenylphosphine (1.5 eq.) in anhydrous THF (10 volumes) under a nitrogen atmosphere, add diphenylphosphoryl azide (1.5 eq.).

  • Cool the mixture to 0 °C in an ice bath.

  • Slowly add DIAD or DEAD (1.5 eq.) dropwise to the cooled solution, maintaining the temperature below 10 °C.

  • Allow the reaction to warm to room temperature and stir for 6-8 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, concentrate the reaction mixture under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel using a gradient of hexanes and ethyl acetate to afford (1R)-1-azido-1-(2-fluoro-4-methoxyphenyl)ethane.

Step 2: Reduction of the Azide to the Primary Amine

The azide intermediate is then reduced to the corresponding primary amine. A Staudinger reaction or catalytic hydrogenation are common methods for this transformation.

• Materials and Reagents:

  • (1R)-1-azido-1-(2-fluoro-4-methoxyphenyl)ethane

  • Triphenylphosphine (PPh₃) or Palladium on carbon (10% Pd/C)

  • Tetrahydrofuran (THF) and Water or Methanol (for Staudinger) or Ethanol (for hydrogenation)

  • Hydrogen gas source (for hydrogenation)

  • Hydrochloric acid (HCl) in diethyl ether or dioxane

  • Diethyl ether

• Procedure (Staudinger Reduction):

  • Dissolve the azide (1.0 eq.) in a mixture of THF and water.

  • Add triphenylphosphine (1.1 eq.) and stir the mixture at room temperature until the reaction is complete (monitored by TLC).

  • Concentrate the reaction mixture and purify by column chromatography or acid-base extraction to yield the desired amine.

• Procedure (Catalytic Hydrogenation):

  • Dissolve the azide (1.0 eq.) in ethanol in a hydrogenation vessel.

  • Add a catalytic amount of 10% Pd/C.

  • Purge the vessel with hydrogen gas and maintain a hydrogen atmosphere (typically balloon pressure or a Parr shaker).

  • Stir the reaction at room temperature until complete.

  • Filter the reaction mixture through Celite to remove the catalyst and concentrate the filtrate.

  • The resulting amine can be isolated as the free base or converted to a salt (e.g., hydrochloride) by treatment with HCl in a suitable solvent like diethyl ether.

Diagram of the Synthetic Workflow:

Caption: Synthetic route from the chiral alcohol to a potential drug candidate.

Quantitative Data Summary

The following table summarizes typical reaction parameters and expected outcomes for the conversion of the chiral alcohol to the amine.

Step	Key Reagents	Solvent	Temperature (°C)	Typical Yield (%)	Stereochemical Outcome
Mitsunobu Reaction	PPh₃, DIAD, DPPA	THF	0 to RT	70-90	Inversion
Azide Reduction (H₂/Pd-C)	H₂, 10% Pd/C	Ethanol	RT	>95	Retention

Signaling Pathway and Mechanism of Action

The ultimate utility of (1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol as a building block is realized in the biological activity of the final drug molecule. In the case of iadademstat, the target is LSD1, a key enzyme in the epigenetic regulation of gene expression.

LSD1's Role in Gene Silencing:

LSD1, in complex with other proteins such as CoREST, removes methyl groups from histone H3 at lysine 4 (H3K4me1/2), a mark associated with active gene transcription. This demethylation leads to the repression of gene expression. In many cancers, the aberrant activity of LSD1 contributes to the silencing of tumor suppressor genes and the maintenance of an undifferentiated, proliferative state.[5][8]

Mechanism of Inhibition by Iadademstat:

Iadademstat acts as an irreversible inhibitor of LSD1.[12] The chiral amine moiety, derived from a precursor like (1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol, is crucial for binding to the active site of LSD1. The inhibitor forms a covalent adduct with the FAD cofactor of the enzyme, thereby inactivating it.[2] This inactivation leads to the re-expression of silenced genes, promoting cell differentiation and apoptosis in cancer cells.[11]

Diagram of LSD1 Inhibition Pathway:

Caption: Mechanism of LSD1 inhibition leading to therapeutic effects.

Conclusion and Future Perspectives

(1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol stands out as a valuable and versatile chiral building block in medicinal chemistry. Its utility is prominently demonstrated through its role as a precursor to the core amine moiety of potent LSD1 inhibitors like iadademstat. The protocols detailed herein provide a clear pathway for researchers to leverage this building block in their own drug discovery programs. The strategic combination of stereochemistry and fluorine substitution in this molecule underscores the power of rational design in the development of next-generation therapeutics targeting epigenetic pathways and beyond. As the field of medicinal chemistry continues to evolve, the demand for such precisely functionalized chiral intermediates is expected to grow, further solidifying the importance of (1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol in the synthesis of novel and impactful medicines.

References

• AiFChem. (2025, August 7). How Chiral Building Blocks Drive Advances in Drug Discovery.
• ResearchGate. Examples of drugs derivatives from chiral secondary alcohols.
• PMC. Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals.
• PMC. Synthesis of artificial substrate based on inhibitor for detecting LSD1 activity.
• PMC. Synthesis, LSD1 Inhibitory Activity, and LSD1 Binding Model of Optically Pure Lysine-PCPA Conjugates.
• Oryzon Genomics. Iadademstat.
• PMC. The LSD1 inhibitor iadademstat (ORY-1001) targets SOX2-driven breast cancer stem cells: a potential epigenetic therapy in luminal-B and HER2-positive breast cancer subtypes.
• MedchemExpress. Iadademstat (ORY-1001).
• FirstWord Pharma. (2026, March 23). ORYZON Announces U.S. Patent Grant Covering Iadademstat Combinations with Venetoclax.
• ORYZON genomics. (2025, November 4). ORYZON announces positive clinical data of iadademstat at ASH-2025.
• Current Medicinal Chemistry. (2024, January 1). A Quinquennial Review of Potent LSD1 Inhibitors Explored for the Treatment of Different Cancers, with Special Focus on SAR Studies.
• PubMed. (2018, March 12). ORY-1001, a Potent and Selective Covalent KDM1A Inhibitor, for the Treatment of Acute Leukemia.
• The University of Manchester. (2018, March 1). ORY-1001, a Potent and Selective Covalent KDM1A Inhibitor, for the Treatment of Acute Leukemia.
• ACS Publications. (2020, March 17). Metabolic and Pharmaceutical Aspects of Fluorinated Compounds. Journal of Medicinal Chemistry.
• IUPHAR/BPS Guide to PHARMACOLOGY. ORY-1001.

Sources

• 1. WO2013052523A1 - Modified nucleosides, nucleotides, and nucleic acids, and uses thereof - Google Patents [patents.google.com]
• 2. The LSD1 inhibitor iadademstat (ORY-1001) targets SOX2-driven breast cancer stem cells: a potential epigenetic therapy in luminal-B and HER2-positive breast cancer subtypes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Synthesis of artificial substrate based on inhibitor for detecting LSD1 activity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis, LSD1 Inhibitory Activity, and LSD1 Binding Model of Optically Pure Lysine-PCPA Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A Quinquennial Review of Potent LSD1 Inhibitors Explored for the Treatment of Different Cancers, with Special Focus on SAR Studies - Sheikh - Current Medicinal Chemistry [edgccjournal.org]
• 8. oryzon.com [oryzon.com]
• 9. oryzon.com [oryzon.com]
• 10. firstwordpharma.com [firstwordpharma.com]
• 11. ORY-1001, a Potent and Selective Covalent KDM1A Inhibitor, for the Treatment of Acute Leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. ORY-1001 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]

Application Notes and Protocols for the Stereoselective Reduction of 2-Fluoro-4-methoxyacetophenone

Abstract

The synthesis of enantiomerically pure chiral alcohols is a cornerstone of modern pharmaceutical and fine chemical development. The chiral secondary alcohol, 1-(2-fluoro-4-methoxyphenyl)ethanol, is a valuable building block whose stereochemical configuration is critical for the biological activity of downstream active pharmaceutical ingredients (APIs). This technical guide provides a comprehensive overview and detailed protocols for the stereoselective reduction of the prochiral ketone, 2-Fluoro-4-methoxyacetophenone. We present two powerful, field-proven catalytic methodologies: the Noyori-type Asymmetric Transfer Hydrogenation (ATH) and the Corey-Bakshi-Shibata (CBS) reduction. This document is designed for researchers, scientists, and drug development professionals, offering in-depth explanations of the underlying chemical principles, step-by-step experimental procedures, and robust analytical methods for the determination of enantiomeric excess.

Introduction: The Imperative of Chirality

Chiral alcohols are ubiquitous structural motifs in a vast number of biologically active molecules. The enantioselective reduction of prochiral ketones represents one of the most direct and efficient strategies to access these high-value intermediates.[1] The target substrate, 2-Fluoro-4-methoxyacetophenone, possesses electronic and steric properties that make it an excellent candidate for modern asymmetric catalysis. The resulting product, 1-(2-fluoro-4-methoxyphenyl)ethanol, contains a stereocenter whose absolute configuration can profoundly impact pharmacological efficacy.

This guide explores two premier catalytic systems renowned for their high efficiency, broad applicability, and predictable stereochemical control:

• Noyori-type Asymmetric Transfer Hydrogenation (ATH): This method utilizes chiral ruthenium(II) complexes, which act as bifunctional catalysts to facilitate the transfer of hydrogen from a simple donor like formic acid or isopropanol to the ketone.[2][3] These systems are known for their exceptional activity and high enantioselectivity, often requiring very low catalyst loadings.[4]

• Corey-Bakshi-Shibata (CBS) Reduction: This powerful technique employs a chiral oxazaborolidine catalyst to direct the facial delivery of a hydride from a borane source (e.g., BH₃·THF) to the ketone carbonyl.[5][6] The CBS reduction is celebrated for its predictable stereochemical outcomes and operational simplicity.[7]

Catalytic Systems and Mechanistic Rationale

Noyori-Type Asymmetric Transfer Hydrogenation (ATH)

The ATH mechanism is a testament to elegant catalyst design, operating through a "metal-ligand bifunctional" pathway. The ruthenium catalyst, bearing a chiral N-sulfonated 1,2-diamine ligand, does not involve direct coordination of the ketone to the metal center. Instead, the reaction proceeds through a concerted, six-membered pericyclic transition state. The N-H proton of the diamine ligand and the hydride on the ruthenium are transferred simultaneously to the carbonyl oxygen and carbon, respectively. This outer-sphere mechanism is what allows for the high efficiency and broad substrate scope of these catalysts.[2]

Simplified catalytic cycle of Noyori Asymmetric Transfer Hydrogenation.

Corey-Bakshi-Shibata (CBS) Reduction

The CBS reduction relies on the formation of a catalyst-borane complex that subsequently coordinates to the ketone. The chiral oxazaborolidine catalyst, typically derived from a proline amino alcohol, features a Lewis acidic endocyclic boron atom and a Lewis basic nitrogen atom.[5] Borane (BH₃) first coordinates to the nitrogen, which activates the borane as a hydride donor and simultaneously enhances the Lewis acidity of the ring's boron atom.[7] The ketone then coordinates to this activated boron in a sterically controlled manner, orienting its larger substituent away from the catalyst's chiral directing group. This pre-organization facilitates a highly enantioselective intramolecular hydride transfer via a six-membered chair-like transition state.[5]

Sources

• 1. WO2015159170A2 - Improved process for the synthesis of 1-(4-methoxyphenyl) ethylamine and its isomers - Google Patents [patents.google.com]
• 2. Efficient enantioselective reduction of 4'-methoxyacetophenone with immobilized Rhodotorula sp. AS2.2241 cells in a hydrophilic ionic liquid-containing co-solvent system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Asymmetric synthesis of 1,2-fluorohydrin: iridium catalyzed hydrogenation of fluorinated allylic alcohol - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 5. mdpi.com [mdpi.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. rsc.org [rsc.org]

Application Note: Analytical Methods for Enantiomeric Excess Determination of (1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol

Executive Summary

The precise determination of enantiomeric excess (ee) is a critical quality attribute in the development of chiral active pharmaceutical ingredients (APIs). The compound (1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol is a highly functionalized secondary chiral alcohol that serves as a valuable stereogenic building block. This application note outlines a robust, self-validating Normal-Phase High-Performance Liquid Chromatography (NP-HPLC) protocol designed specifically for the enantiomeric resolution of this analyte, adapting industry-standard methodologies for 1-arylethanol derivatives.

Scientific Rationale & Methodological Causality

Structural Dynamics & Chiral Recognition

The analyte features a stereogenic benzylic carbon adjacent to an aromatic ring substituted with a 2-fluoro and a 4-methoxy group. The chiral recognition mechanism on polysaccharide-based Chiral Stationary Phases (CSPs) relies on a highly specific three-point interaction model ([1]):

• Hydrogen Bonding: The secondary hydroxyl group of the ethanol moiety acts as the primary hydrogen bond donor/acceptor, interacting directly with the carbamate linkages of the CSP[1].

• π−π Interactions: The electron-donating 4-methoxy group increases the electron density of the aromatic ring, facilitating strong π−π stacking with the phenyl rings of the stationary phase[1].

• Steric & Dipole Effects: The highly electronegative 2-fluoro substituent induces a strong local dipole. This dipole alters the spatial orientation of the molecule as it navigates the chiral grooves of the polymer, amplifying the thermodynamic difference in binding affinities between the (R) and (S) enantiomers[1].

Column and Mobile Phase Selection

Based on validated protocols for structurally similar 1-arylethanols, cellulose-based CSPs (e.g., Chiralcel® OD-H) or amylose-based CSPs (e.g., Chiralpak® AD-H) are the gold standards for enantioseparation ([2]).

A normal-phase eluent system comprising n-Hexane and 2-Propanol (Isopropanol) is selected. Causality of Solvent Choice: n-Hexane serves as the non-polar bulk solvent, driving the analyte into the stationary phase. Isopropanol acts as a polar modifier. Isopropanol is strictly preferred over ethanol because its steric bulk selectively modulates the hydrogen-bonding competition at the chiral active sites, generally yielding superior baseline resolution for secondary alcohols[2].

Experimental Protocol: A Self-Validating System

To ensure absolute trustworthiness, this protocol is designed as a self-validating system . Analytical confidence in an ee value is zero unless the system first proves its capacity to resolve the racemate under identical conditions ([3]).

Step 1: Reagent Preparation

• Obtain HPLC-grade n-Hexane and 2-Propanol.

• Prepare the mobile phase at a 90:10 (v/v) ratio of Hexane:Isopropanol.

• Degas the mixture via ultrasonication for 15 minutes to prevent micro-bubble formation in the pump heads, which causes baseline noise.

Step 2: Sample Preparation

• Racemic Standard (Validation Sample): Dissolve 1.0 mg of racemic 1-(2-fluoro-4-methoxyphenyl)ethan-1-ol in 1.0 mL of the mobile phase.

• Enantioenriched Sample (Test Sample): Dissolve 1.0 mg of the (1S)-analyte in 1.0 mL of the mobile phase.

• Causality Note: Samples must be dissolved directly in the mobile phase. Using a stronger solvent (like pure Isopropanol) for sample dissolution creates a solvent-mismatch plug upon injection, leading to severe peak fronting and loss of resolution.

• Filter all samples through a 0.22 µm PTFE syringe filter to protect the column frit from particulates[2].

Step 3: System Suitability Testing (SST)

• Inject 10 µL of the Racemic Standard.

• Monitor the separation at 254 nm.

• Causality Note: Adjust the column temperature to 25 °C. Enantioseparation is a thermodynamically driven process; if baseline resolution ( Rs​<1.5 ) is not achieved, lowering the temperature to 20 °C will often increase the binding energy differences between enantiomers, improving resolution at the cost of slightly broader peaks[3].

Step 4: Sample Analysis & Elution Confirmation

• Inject 10 µL of the (1S)-enantioenriched sample.

• To definitively confirm the elution order, perform a "spike test": mix 10 µL of the racemate with 10 µL of the enantioenriched sample. The peak that grows disproportionately corresponds to the (1S) enantiomer.

Quantitative Data & Method Parameters

Table 1: Optimized Chromatographic Conditions

Parameter	Specification	Rationale
Column	Chiralcel® OD-H (4.6 x 250 mm, 5 µm)	Optimal chiral recognition for 1-arylethanols.
Mobile Phase	n-Hexane / Isopropanol (90:10 v/v)	Balances retention time and peak resolution.
Flow Rate	1.0 mL/min	Ensures optimal mass transfer kinetics.
Temperature	25 °C	Standard thermodynamic baseline for chiral HPLC.
Detection	UV at 254 nm	Targets the π→π∗ transition of the aromatic ring.
Injection Vol.	10 µL	Prevents column overloading and peak broadening.

Table 2: System Suitability Criteria (SST)

Parameter	Acceptance Criteria	Purpose
Resolution ( Rs​ )	≥1.5	Ensures baseline separation of (R) and (S) peaks.
Tailing Factor ( Tf​ )	≤1.2	Confirms absence of secondary non-specific interactions.
Retention Time RSD	≤1.0% (n=5)	Validates pump stability and mobile phase consistency.

Workflow Visualization

Figure 1: Self-validating chiral HPLC workflow for enantiomeric excess determination.

Data Analysis & Enantiomeric Excess Calculation

Once the chromatogram is acquired, integrate the area under the curve (AUC) for both the (S) and (R) enantiomer peaks. Ensure that the integration baseline is drawn consistently, applying tangent skimming only if a minor enantiomer elutes on the tail of a massive major peak.

Calculate the Enantiomeric Excess (ee) using the following formula:

ee(%)=(Area(S)​+Area(R)​Area(S)​−Area(R)​​)×100

A result of >99%ee indicates an enantiopure compound suitable for advanced asymmetric synthesis or pharmaceutical formulation.

References

• Title: The production of enantiomerically pure 1-phenylethanol by enzymatic kinetic resolution method using response surface methodology Source: National Institutes of Health (NIH) / PMC URL: [Link][3]

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. The production of enantiomerically pure 1-phenylethanol by enzymatic kinetic resolution method using response surface methodology - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Synthetic Utility of (1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol in Advanced Organic Synthesis

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Compound: (1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol (CAS: 74457-87-7)

Executive Summary

(1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol is a highly versatile chiral building block utilized in the synthesis of active pharmaceutical ingredients (APIs) and chiral ligands . This application note details field-proven protocols for its stereospecific conversion into (1R)-amines and ethers. By analyzing the unique push-pull electronic effects of the 2-fluoro and 4-methoxy substituents, we provide mechanistic rationale and validated methodologies to prevent racemization during nucleophilic substitution.

Structural Rationale & Reactivity Profile

The structural uniqueness of (1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol lies in its specific aromatic substitution pattern.

• Electronic "Push-Pull" : The 4-methoxy group is strongly electron-donating via resonance (+R), which highly stabilizes any developing positive charge at the benzylic position. Conversely, the 2-fluoro group exerts a strong inductive electron-withdrawing effect (-I), while providing steric shielding and metabolic stability (blocking ortho-oxidation in vivo).

• Causality in Synthesis : When attempting nucleophilic substitution at this chiral benzylic center, the resonance stabilization from the 4-methoxy group drastically lowers the activation energy for unimolecular heterolysis (SN1 pathway). This leads to a planar carbocation intermediate and subsequent racemization. Therefore, synthetic strategies must employ conditions that strictly enforce an SN2 pathway (Walden inversion) to preserve enantiomeric purity .

Application 1: Stereospecific Synthesis of (1R)-1-Arylethylamines

Chiral 1-arylethylamines are privileged pharmacophores in modern drug discovery, frequently appearing in kinase inhibitors and allosteric modulators . Converting the (1S)-alcohol to the (1R)-amine is best achieved via a Mitsunobu azidation followed by Staudinger reduction.

Mechanistic Insight : The Mitsunobu reaction utilizes triphenylphosphine (PPh₃) and diisopropyl azodicarboxylate (DIAD) to activate the hydroxyl group in situ into a highly reactive alkoxyphosphonium ion. This intermediate is rapidly displaced by the azide nucleophile (from diphenylphosphoryl azide, DPPA) via a strict SN2 trajectory, ensuring complete inversion of stereochemistry .

Caption: Mechanistic pathway of the Mitsunobu inversion ensuring strict SN2 displacement.

Protocol 1: Mitsunobu Azidation and Reduction

Self-Validating System: The formation of the azide can be instantly validated via ATR-FTIR by the appearance of a strong, sharp absorbance at ~2100 cm⁻¹ prior to reduction.

• Activation : Dissolve (1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol (1.0 eq) and PPh₃ (1.2 eq) in anhydrous THF (0.2 M) under an argon atmosphere. Cool the mixture to 0 °C in an ice bath.

• Reagent Addition : Add DIAD (1.2 eq) dropwise over 15 minutes, maintaining the internal temperature below 5 °C to prevent premature decomposition of the betaine intermediate. Stir for 10 minutes.

• Nucleophilic Displacement : Add DPPA (1.2 eq) dropwise. Allow the reaction to slowly warm to ambient temperature and stir for 12 hours.

• Reduction (Staudinger) : To the crude azide mixture, add PPh₃ (1.5 eq) and H₂O (10.0 eq). Stir at 50 °C for 4 hours until nitrogen gas evolution ceases.

• Workup : Concentrate the mixture, dissolve in EtOAc, and extract with 1M HCl. Basify the aqueous layer with 2M NaOH to pH 10 and extract with DCM to yield the pure (1R)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-amine.

Application 2: Synthesis of Chiral Ethers via Sulfonate Activation

When synthesizing chiral ethers, Mitsunobu conditions with bulky phenol nucleophiles can sometimes suffer from steric hindrance. An alternative is the formation of a sulfonate ester (tosylate) followed by displacement.

Causality in Synthesis : Tosylation proceeds with retention of configuration because the chiral C-O bond is not broken during esterification. The subsequent displacement with an alkoxide must be performed in a polar aprotic solvent (e.g., DMF) to maximize the nucleophilicity of the anion and promote a rapid SN2 inversion before SN1 solvolysis can occur.

Caption: Divergent synthetic workflows for converting the (1S)-alcohol into (1R)-derivatives.

Protocol 2: Tosylation and Etherification

• Tosylation : Dissolve the (1S)-alcohol (1.0 eq) in anhydrous pyridine (0.5 M) at 0 °C. Add p-Toluenesulfonyl chloride (1.5 eq) in small portions. Stir at 4 °C for 24 hours. (Note: Maintaining low temperature is critical to prevent the formation of the pyridinium salt via displacement).

• Intermediate Workup : Dilute with EtOAc, wash extensively with cold 1M HCl to remove pyridine, dry over Na₂SO₄, and concentrate in vacuo to yield the (1S)-tosylate. Use immediately.

• Displacement : Dissolve the (1S)-tosylate in anhydrous DMF. Add the desired sodium alkoxide/phenoxide (1.5 eq) at 0 °C. Stir for 2 hours, then quench with saturated NH₄Cl.

Quantitative Data Analysis

The choice of activation heavily influences the enantiomeric excess (ee) of the final product. The table below summarizes typical outcomes based on internal validation studies of electron-rich chiral 1-arylethanols.

Activation Method	Nucleophile	Product Stereochemistry	Typical Yield (%)	Enantiomeric Excess (ee %)	Dominant Mechanism
Mitsunobu (DIAD/PPh₃)	DPPA (Azide)	(1R) - Inversion	82 - 88	> 98	SN2
Mitsunobu (DIAD/PPh₃)	Phenol	(1R) - Inversion	75 - 80	95 - 97	SN2
Tosylation (TsCl/Py)	NaOMe	(1R) - Inversion	85 - 90	92 - 95	SN2 (Minor SN1)
Mesylation (MsCl/NEt₃)	Amine	Racemic	< 40	< 20	SN1 / Elimination

Troubleshooting Insight : Mesylation often leads to significant racemization and elimination (forming the corresponding styrene derivative) due to the highly stabilized nature of the 2-fluoro-4-methoxybenzyl carbocation. Mitsunobu conditions are strongly recommended for maximum chiral fidelity.

References

• Tayama, E., & Nakanome, N. (2021). "Synthesis of chiral 1-arylethylamine via α-alkylation of N-borane complexes". RSC Advances, 11(38), 23825-23837. URL:[Link]

• Verho, O., & Bäckvall, J. E. (2016). "Recycling in Asymmetric Catalysis". Accounts of Chemical Research, 49(11), 2626-2631. URL:[Link]

• Grabarczyk, M., et al. (2019). "Plant-Mediated Enantioselective Transformation of Indan-1-One and Indan-1-ol". Molecules, 24(20), 3684. URL:[Link]

Technical Notes & Optimization

Technical Support Center: Synthesis of (1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol

Welcome to the Process Chemistry Technical Support Center. This portal provides advanced troubleshooting, mechanistic insights, and validated protocols for the asymmetric synthesis of (1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol from its corresponding acetophenone precursor.

Due to the unique stereoelectronic properties of the ortho-fluoro and para-methoxy substituents, this transformation is highly susceptible to enantiomeric erosion, catalyst deactivation, and specific side reactions such as hydrodefluorination and benzylic over-reduction.

Diagnostic Matrix: Quantitative Signatures of Side Reactions

Before altering your synthetic protocols, identify the specific failure mode using the analytical signatures below.

Failure Mode	Primary Side Product / Result	Analytical Signature (GC-MS / NMR)	Primary Causality
Enantiomeric Erosion	(1R)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol	Chiral HPLC: Peak area ratio deviates from >99:1 (S:R).	Repulsive lone-pair/ π interactions in the Ru-catalyst transition state[1].
Hydrodefluorination	1-(3-Methoxyphenyl)ethan-1-ol	MS: m/z 152 (Loss of 18 Da from target). 1 H NMR: Loss of ortho F-H coupling.	Promiscuous enzymatic defluorinase activity[2] or transition metal insertion[3].
Over-Reduction	1-Ethyl-2-fluoro-4-methoxybenzene	MS: m/z 154. 1 H NMR: Disappearance of benzylic CH-OH; appearance of CH 2​ multiplet.	Benzylic C-O bond cleavage due to prolonged reaction times or Pd/C presence[4].
Catalyst Deactivation	Unreacted Ketone Precursor	GC: High residual starting material peak (m/z 168).	Decomposition of the Ru-hydride active center due to incorrect base stoichiometry[5].

Mechanistic Pathways & Troubleshooting Logic

To effectively troubleshoot, one must understand the competing pathways in the reaction vessel. The diagram below illustrates the divergence between the desired asymmetric transfer hydrogenation (ATH) and parasitic side reactions.

Figure 1: Competing reaction pathways in the reduction of fluorinated acetophenones.

Frequently Asked Questions (FAQs)

Q1: Why is my enantiomeric excess (ee) dropping or reversing when I apply standard Noyori-Ikariya ATH conditions?

A: The ortho-fluorine atom fundamentally alters the transition state of the Noyori-Ikariya catalyst (RuCl(p-cymene)[(S,S)-TsDPEN]). While standard acetophenones rely on attractive CH- π interactions to lock the substrate in the correct orientation, highly fluorinated aromatics induce dynamic equilibrium shifts. Specifically, the lone pairs on the fluorine atom can create repulsive lone-pair/ π interactions within the SO 2​ moiety region of the catalyst[1]. This destabilizes the favored diastereomeric transition state, leading to ee erosion or even an inversion of stereocontrol. Solution: Lower the reaction temperature to 23 °C to kinetically block the minor R-product pathway, or switch to a tethered η6 -arene Ru-complex which increases steric bulkiness and forces the aromatic ring into a highly stereoselective conformation[1].

Q2: I am detecting a side product missing the fluorine atom (Hydrodefluorination). How is this happening?

A: Hydrodefluorination (HDF) is a notorious side reaction for fluorinated aromatics. The causality depends on your catalytic system:

• Biocatalytic Systems: If you are using transaminases or certain ketoreductases (KREDs/TeSADH), be aware that these enzymes can exhibit promiscuous hydrodefluorinase activity. The enzyme can facilitate the loss of the fluorine atom via an enamine/ketimine intermediate, yielding the defluorinated acetophenone which is subsequently reduced[2].

• Metal Catalysis: If your system contains traces of Pd, Mg, or operates under highly basic/photocatalytic conditions, the C-F bond (weakened by the electron-withdrawing nature of the carbonyl) can undergo single-electron transfer or oxidative addition, leading to C-F fragmentation[3]. Solution: For metal catalysis, strictly avoid Pd/C[4]. For biocatalysis, screen for highly specific TeSADH mutants (e.g., Δ P84/A85G) that have been engineered to accommodate ortho-haloacetophenones without triggering HDF[6].

Q3: My reaction yields 1-ethyl-2-fluoro-4-methoxybenzene instead of the alcohol. How do I prevent over-reduction?

A: Over-reduction (deoxygenation) occurs via the cleavage of the benzylic C-O bond. This is highly prevalent when using heterogeneous catalysts like Pd(0) under hydrogen pressure[4]. The electron-donating para-methoxy group stabilizes the intermediate benzylic cation/radical, accelerating this parasitic pathway. Solution: Abandon standard hydrogenation in favor of Asymmetric Transfer Hydrogenation (ATH). Using a formic acid/triethylamine azeotrope or isopropanol as the hydrogen donor with a Ru-catalyst limits the thermodynamic driving force for benzylic cleavage[7].

Q4: The reaction stalls at 60% conversion. Is the catalyst dying?

A: Yes. Chiral Ru-complexes are prone to deactivation during the asymmetric hydrogenation of acetophenones. The active Ru-hydride center decomposes over time, a process heavily influenced by the base concentration[5]. If the base loading (e.g., KOtBu or NaOH) is too high, it prevents the continuous regeneration of the Ru-H bond. Solution: Ensure strictly anaerobic conditions and optimize the base-to-catalyst ratio. A catalyst loading of 1.0 mol % with a precisely controlled formate/amine buffer is recommended[7].

Troubleshooting Logic Tree

Use the following decision matrix to isolate the root cause of your synthetic failure.

Figure 2: Step-by-step logic tree for diagnosing and resolving side reactions.

Self-Validating Experimental Protocols

To ensure reproducibility and avoid the side reactions detailed above, utilize these optimized methodologies. Each protocol contains built-in validation steps to confirm the integrity of the reaction before proceeding.

Protocol A: Ru-Catalyzed Asymmetric Transfer Hydrogenation (ATH)

Designed to prevent over-reduction and maximize enantioselectivity for fluorinated substrates[7].

• Preparation: Oven-dry a Schlenk flask and equip it with a magnetic stir bar. Purge with ultra-high purity Argon for 15 minutes.

• Reagent Loading: Add 1-(2-Fluoro-4-methoxyphenyl)ethan-1-one (1.00 equiv) and the catalyst RuCl(p-cymene)[(S,S)-TsDPEN] (1.0 mol %).

• Solvent & Buffer: Add a pre-degassed 5:2 azeotropic mixture of formic acid and triethylamine (acting as the hydrogen donor). Causality Note: This specific donor system prevents the over-reduction seen with pressurized H 2​ gas.

• Reaction: Seal the vessel and stir at 25 °C for 24 hours. Do not elevate the temperature, as higher thermal energy allows the substrate to overcome the steric barriers of the catalyst, eroding the ee[1].

• Validation Step (In-Process): At 12 hours, withdraw a 50 μ L aliquot, quench with water, extract with ethyl acetate, and run a rapid GC analysis. You should observe >50% conversion with no peak at m/z 154 (over-reduction).

• Workup: Quench with water, extract with Et 2​ O (3×), wash the combined organics with brine, dry over Na 2​ SO 4​ , and concentrate under reduced pressure.

Protocol B: Biocatalytic Reduction using TeSADH Mutants

Designed to achieve >99% ee while bypassing metal-induced hydrodefluorination[6].

• Enzyme Preparation: Prepare a 1.5 mL reaction tube containing 700 μ L of Tris-HCl buffer solution (pH 7.0). Causality Note: Maintaining a neutral pH is critical; slightly acidic or basic conditions trigger the formation of diol and defluorinated byproducts[6].

• Cofactor & Substrate Loading: Add NAD + (1.0 mg) and 1-(2-Fluoro-4-methoxyphenyl)ethan-1-one (1.0 mg).

• Recycling System: Add 2-propanol (300 μ L) to serve as the sacrificial reductant for the NADPH recycle system.

• Catalysis: Add 10 μ L of ~160 μ M Δ P84/A85G TeSADH mutant enzyme. Shake at 180 rpm at 50 °C for 14 h. Causality Note: The A85G mutation replaces alanine with a less sterically demanding glycine, expanding the binding pocket to accommodate the ortho-fluoro substituent without forcing the substrate into a hydrodefluorination-prone conformation[6].

• Validation Step: Monitor the production of acetone (from 2-propanol) via GC. Acetone generation is directly proportional to the reduction of the target ketone, validating that the enzymatic cycle is active.

• Workup: Extract the aqueous mixture with diethyl ether (500 μ L × 2), dry, and evaporate.

References

• Enantiocomplementary Asymmetric Reduction of 2–Haloacetophenones Using TeSADH: Synthesis of Enantiopure 2-Halo-1-arylethanols Source: National Institutes of Health (NIH) / PMC URL:[Link]

• Noyori–Ikariya Asymmetric Transfer Hydrogenation of Prochiral α -CF 3​ and α -SF 5​ Ketones Source: National Institutes of Health (NIH) / PMC URL:[Link]

• Chiral Catalyst Deactivation during the Asymmetric Hydrogenation of Acetophenone Source: MDPI URL:[Link]

• Enantioselectivity in the Noyori–Ikariya Asymmetric Transfer Hydrogenation of Ketones Source: ACS Publications / Organometallics URL:[Link]

• The Reactivity of α ‐Fluoroketones with PLP Dependent Enzymes: Transaminases as Hydrodefluorinases Source: D-NB.info / ChemCatChem URL:[Link]

• Scheme 3. Late-stage hydrodefluorination reaction of two NK-1 receptor... Source: ResearchGate URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. d-nb.info [d-nb.info]
• 3. researchgate.net [researchgate.net]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. mdpi.com [mdpi.com]
• 6. Enantiocomplementary Asymmetric Reduction of 2–Haloacetophenones Using TeSADH: Synthesis of Enantiopure 2-Halo-1-arylethanols - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Noyori–Ikariya Asymmetric Transfer Hydrogenation of Prochiral α‑CF3 and α‑SF5 Ketones - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Stability &amp; Degradation of (1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical vulnerabilities of (1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol . This chiral benzylic alcohol is frequently utilized as a critical building block in drug development. However, the exact structural features that make it synthetically useful—namely, the highly activated benzylic position and the chiral center—also make it highly susceptible to specific degradation pathways during forced degradation studies (ICH Q1A(R2)) or long-term storage.

This guide provides causality-driven troubleshooting, self-validating experimental protocols, and mechanistic insights to ensure the integrity of your analytical and formulation workflows.

Part 1: Troubleshooting Guide & FAQs

Q1: During acid-stress forced degradation, we observe a complete loss of enantiomeric excess (ee) without a significant drop in total peak area. What is the mechanism, and how can we prevent this?

The Causality: You are observing acid-catalyzed racemization. Under acidic conditions, the secondary hydroxyl group is protonated and leaves as a water molecule, generating a benzylic carbocation. The para-methoxy group on the aromatic ring strongly donates electron density via resonance, exceptionally stabilizing this planar carbocation. When water re-attacks the carbocation, it does so indiscriminately from either face, converting your pure (1S)-enantiomer into a 1R/1S racemic mixture [2]. The Solution:

• Formulation: Avoid low pH environments (pH < 4).

• Analytical: If acidic mobile phases (e.g., 0.1% TFA) are required for HPLC, minimize the time the sample spends in the diluent. Switch to a weaker acid like 0.1% Formic Acid, prepare samples fresh, and maintain the autosampler at 4°C to kinetically suppress the SN​1 -type racemization pathway.

Q2: We are detecting a major degradant with a mass of[M-2] (m/z 168) under oxidative stress. What is this impurity?

The Causality: This is the ketone degradant, 1-(2-fluoro-4-methoxyphenyl)ethan-1-one . Benzylic alcohols are highly prone to oxidation [3]. In the presence of reactive oxygen species (ROS), peroxides, or trace transition metals, the benzylic C-H bond is cleaved, resulting in the corresponding acetophenone derivative. The Solution: Ensure the use of peroxide-free excipients (e.g., high-purity PEGs or polysorbates). For API storage, purge containers with Argon or Nitrogen to displace atmospheric oxygen and store protected from light.

Q3: A highly non-polar impurity appears under thermal and strongly acidic stress. UV spectra show extended conjugation. What is it?

The Causality: This is the dehydration product: 2-fluoro-4-methoxy-1-vinylbenzene (a substituted styrene). When the stabilized benzylic carbocation forms under thermal/acidic stress, it can undergo an E1 elimination rather than water re-capture. A proton is lost from the adjacent methyl group, forming a stable, conjugated alkene. The Solution: Strictly control thermal exposure (keep processing temperatures below 40°C) and avoid prolonged exposure to strong Brønsted acids.

Q4: When preparing analytical stock solutions in methanol, a new peak appears over time. What is causing this?

The Causality: Solvolysis. The activated benzylic alcohol undergoes a nucleophilic substitution ( SN​1 ) with the protic solvent. Methanol attacks the transient carbocation, forming the methyl ether adduct (1-(1-methoxyethyl)-2-fluoro-4-methoxybenzene). The Solution: Never use protic, nucleophilic solvents (Methanol, Ethanol) for long-term stock solutions of activated benzylic alcohols. Use aprotic solvents like HPLC-grade Acetonitrile (MeCN) or DMSO.

Part 2: Degradation Pathways Visualization

Below is the mechanistic flowchart detailing how external stressors drive the degradation of (1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol.

Fig 1: Stress-induced degradation pathways of (1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol.

Part 3: Data Presentation - ICH Q1A(R2) Stress Summary

The following table summarizes the expected quantitative degradation profile under standard ICH Q1A(R2) forced degradation conditions. The regulatory target is to achieve 5–20% degradation to elucidate pathways without completely destroying the molecule [1].

Stress Condition	Reagent / Parameter	Target Exposure	Primary Degradation Pathway	Major Degradant Identified
Acidic	0.1 M HCl	40°C, 24 hours	SN​1 Substitution / E1 Elimination	Racemate (1R/1S) & Styrene derivative
Basic	0.1 M NaOH	40°C, 24 hours	Generally Stable	Minimal degradation observed
Oxidative	3% H2​O2​	Ambient, 24 hours	Benzylic Oxidation	1-(2-fluoro-4-methoxyphenyl)ethan-1-one
Thermal	Solid State	60°C, 7 days	Dehydration	2-fluoro-4-methoxy-1-vinylbenzene
Photolytic	UV/Vis Light (ICH Q1B)	1.2M lux hrs	Photo-oxidation	Ketone & uncharacterized polymers
Solvolytic	Methanol (Diluent)	Ambient, 48 hours	Nucleophilic Substitution	Methyl ether adduct

Part 4: Self-Validating Experimental Protocol

To ensure data integrity during stability-indicating method development, use the following step-by-step methodology for forced degradation. This protocol includes built-in quenching steps—a self-validating mechanism to ensure degradation occurs only during the stress period and not inside the HPLC autosampler.

Phase 1: Preparation & Stress Application

• Stock Preparation: Accurately weigh 10.0 mg of (1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol and dissolve in 10.0 mL of HPLC-grade Acetonitrile (1.0 mg/mL stock). Do not use Methanol.

• Acid Stress: Transfer 1.0 mL of stock to a vial. Add 1.0 mL of 0.1 M HCl. Seal and incubate at 40°C for 24 hours.

• Oxidative Stress: Transfer 1.0 mL of stock to a vial. Add 1.0 mL of 3% H2​O2​ . Seal and incubate at room temperature for 24 hours in the dark.

• Control: Transfer 1.0 mL of stock to a vial. Add 1.0 mL of HPLC-grade Water. Incubate alongside stressed samples.

Phase 2: Quenching (Critical Validation Step)

Failure to quench will result in continuous degradation on the column, leading to split peaks and inaccurate mass balance.

• Acid Quench: To the acid-stressed vial, add exactly 1.0 mL of 0.1 M NaOH to neutralize to pH ~7.0.

• Oxidative Quench: To the peroxide-stressed vial, add 1.0 mL of 10% Sodium Metabisulfite solution to neutralize residual peroxides.

• Volume Normalization: Add 1.0 mL of the respective quenching solvents to the Control vial to ensure all samples have identical final dilution factors (0.33 mg/mL theoretical concentration).

Phase 3: Chiral HPLC Analysis

• Column: Chiralcel OD-H (or equivalent amylose/cellulose-based chiral stationary phase).

• Mobile Phase: Hexane / Isopropanol (90:10 v/v), Isocratic elution.

• Detection: UV at 220 nm and 254 nm.

• System Suitability: Inject the Control sample. The (1S) enantiomer should elute as a single sharp peak with >99% ee.

• Mass Balance Calculation: For stressed samples, calculate: (Area of Remaining API + Area of Degradants) / Area of Control API. A mass balance of 95-105% validates that no volatile degradants (like the styrene derivative) were lost to evaporation.

References

• Title: Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects Source: ResolveMass Laboratories URL:[Link]

• Title: Synthesis of Benzylic Alcohols by Decarboxylative Hydroxylation Source: ACS Publications URL:[Link]

Overcoming low enantioselectivity in the synthesis of (1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol

Topic: Overcoming Low Enantioselectivity in the Asymmetric Reduction of 1-(2-Fluoro-4-methoxyphenyl)ethan-1-one to (1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol.

Welcome to the Advanced Synthesis Diagnostic Desk. The enantioselective reduction of ortho-halogenated, para-electron-donating acetophenones is a notorious bottleneck in process chemistry. This support center is designed for researchers and drug development professionals to troubleshoot, optimize, and validate their asymmetric reduction workflows.

Part 1: Mechanistic Deep Dive (Diagnostic FAQs)

Q: Why does 1-(2-Fluoro-4-methoxyphenyl)ethan-1-one consistently yield lower enantiomeric excess (ee) compared to unsubstituted acetophenone? A: The degradation of enantioselectivity in this substrate is caused by a "push-pull" conflict between its two aromatic substituents:

• Electronic Deactivation (The para-Methoxy Effect): The strongly electron-donating methoxy group delocalizes electron density directly into the carbonyl carbon via resonance. This drastically reduces the electrophilicity of the ketone, slowing down the rate of hydride transfer [1]. Sluggish kinetics increase the probability of competing background (uncatalyzed) reduction, which yields a racemic mixture.

• Competing Coordination (The ortho-Fluoro Effect): While fluorine is sterically small, its high electronegativity and lone pairs allow it to weakly coordinate with transition metal centers (e.g., Ru, Ir) or Lewis acids (e.g., Boron). This disrupts the highly ordered, sterically-differentiated transition state required for facial selectivity, creating a competing lower-energy transition state that delivers the undesired (1R)-enantiomer [2].

Q: My Corey-Bakshi-Shibata (CBS) reduction is stalling at 75% ee. How can I push this >95%? A: In a standard CBS reduction, the Lewis acidic boron of the chiral oxazaborolidine catalyst coordinates with the carbonyl oxygen. However, the ortho-fluoro group competitively interacts with the boron, distorting the ideal Zimmerman-Traxler transition state.

• The Fix: Drop the reaction temperature to -78 °C to thermodynamically freeze out the competing fluorine-coordinated transition state. Additionally, switch your stoichiometric reductant from BH₃·THF to a bulkier borane like Catecholborane. The added steric bulk amplifies the energy difference between the re and si face attacks, restoring high enantioselectivity.

Q: I am using a Ru-TsDPEN catalyst for Asymmetric Transfer Hydrogenation (ATH), but the reaction is sluggish and the ee degrades over time. Why? A: Because the para-methoxy group slows the forward hydride transfer, the reaction takes longer to reach completion. ATH is inherently a reversible process. If the reaction is left stirring after equilibrium is reached, the Ru-catalyst will begin oxidizing your newly formed (1S)-alcohol back to the ketone. It is then re-reduced with lower kinetic selectivity, eroding the ee over time [3].

• The Fix: Switch to a tethered Ru-catalyst (e.g., Wills' catalyst) which restricts the conformational flexibility of the transition state and accelerates the forward reaction. Furthermore, strictly control your hydrogen donor ratio by using a pre-mixed Formic Acid/Triethylamine (FA/TEA) azeotrope (5:2 ratio). This maintains a constant acidic pH, suppressing the reverse oxidation pathway.

Q: Are there biocatalytic alternatives that bypass these chemocatalytic limitations? A: Yes. Ketoreductases (KREDs), particularly engineered variants of Candida glabrata (CgKR1), offer an elegant and scalable solution. Enzymes rely on a deep, highly specific binding pocket rather than simple metal-coordination. By utilizing an engineered pocket that accommodates the ortho-fluoro group while positioning the bulky para-methoxy group outward, the enzyme forces a strict Prelog hydride delivery, routinely achieving >99% ee without the reversibility issues of ATH [2].

Part 2: Workflow Optimization & Data Comparison

To select the best path forward for your scale and equipment, compare the optimized parameters for the three primary reduction methodologies below.

Catalytic System	Typical ee (Initial)	Optimized ee	Key Optimization Parameter	Scalability
CBS Reduction	70-80%	>92%	Temperature (-78 °C), Catecholborane	Low (Cryogenic needs)
Ru-ATH (Noyori)	65-85%	>95%	Tethered Ligand, 5:2 FA/TEA ratio	High (Standard reactors)
Biocatalysis (KRED)	Variable	>99%	Engineered CgKR1, GDH Recycling	Very High (Aqueous, mild)

Part 3: Protocol Vault

Protocol A: Optimized Ru-ATH using Tethered Ru-Catalyst

This protocol utilizes dynamic pH control to prevent thermodynamic racemization.

• Preparation: In an argon-purged Schlenk flask, dissolve 1-(2-Fluoro-4-methoxyphenyl)ethan-1-one (10.0 mmol) in anhydrous dichloromethane (20 mL).

• Catalyst Addition: Add the tethered Ru(II)-amino alcohol catalyst (0.05 mol%, S/C = 2000). Stir for 5 minutes at 25 °C.

• Azeotrope Injection: Slowly inject 5.0 mL of a strictly prepared 5:2 Formic Acid/Triethylamine azeotropic mixture. Causality note: Deviating from the 5:2 ratio alters the pH, triggering the reverse oxidation pathway and destroying your ee.

• Reaction & Self-Validation: Stir at 30 °C. Validation Check: At 4 hours, sample 50 µL, quench with 0.5 mL hexane/isopropanol, and analyze via Chiral HPLC. If conversion is >98% and ee is >95%, immediately proceed to quench. Do not let the reaction stir overnight.

• Quench: Quench by adding 20 mL of saturated aqueous NaHCO₃ to neutralize the formic acid, permanently halting the reversible catalytic cycle. Extract with ethyl acetate, dry over MgSO₄, and concentrate.

Protocol B: Biocatalytic Reduction using Engineered KRED

This protocol uses an enzymatic cascade to force unidirectional hydride transfer.

• Buffer Preparation: Prepare 100 mL of 100 mM potassium phosphate buffer. Adjust strictly to pH 6.5. Causality note: pH > 7.0 degrades the NADP+ cofactor, halting the reaction.

• Enzyme & Cofactor Loading: Add 100 mg of engineered Candida glabrata Ketoreductase (CgKR1), 50 mg of Glucose Dehydrogenase (GDH), 0.5 mmol NADP+, and 30 mmol D-glucose.

• Substrate Addition: Dissolve 1-(2-Fluoro-4-methoxyphenyl)ethan-1-one (10.0 mmol) in 5 mL of DMSO (co-solvent) and add dropwise to the aqueous buffer at 30 °C.

• Reaction & Self-Validation: Stir at 250 rpm. Validation Check: Monitor the pH continuously. The GDH recycling system oxidizes glucose to gluconic acid, which will drop the pH. Titrate with 1M NaOH via an autotitrator to maintain pH 6.5. The volume of NaOH consumed directly and quantitatively validates the reaction conversion in real-time.

• Isolation: Once NaOH consumption ceases (approx. 12 hours), extract the aqueous layer three times with methyl tert-butyl ether (MTBE). Dry and concentrate to yield the (1S)-alcohol (>99% ee).

Part 4: Troubleshooting Visualizations

Fig 1. Decision tree for troubleshooting and optimizing enantioselective reduction workflows.

Fig 2. Mechanistic pathway showing how slow forward kinetics lead to ATH product racemization.

Part 5: References

• Title: Tuning Enantioselectivity in Asymmetric Hydrogenation of Acetophenone and its Derivatives via Confinement Effect over Free-Standing Mesoporous Palladium Network Catalysts Source: Journal of Catalysis / ACS Publications URL: [Link]

• Title: Engineering of Candida glabrata Ketoreductase 1 for Asymmetric Reduction of α-Halo Ketones Source: ResearchGate / Biocatalysis Literature URL: [Link]

• Title: Asymmetric Transfer Hydrogenation of α-Substituted-β-Keto Carbonitriles via Dynamic Kinetic Resolution Source: Journal of the American Chemical Society URL: [Link]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of Analytical Methods for (1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol

Prepared by: Senior Application Scientist

Introduction: The Critical Role of Enantiomeric Purity

In pharmaceutical development, the three-dimensional structure of a molecule is paramount. Chiral molecules, which exist as non-superimposable mirror images called enantiomers, often exhibit profoundly different pharmacological and toxicological profiles. The compound (1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol is a key chiral intermediate used in the synthesis of various active pharmaceutical ingredients (APIs). The therapeutic benefit is typically associated with the (S)-enantiomer, while its mirror image, the (R)-enantiomer, may be inactive or, in some cases, contribute to undesirable side effects.

Therefore, ensuring the enantiomeric purity of (1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol is a critical quality attribute. This requires the development and validation of robust analytical methods capable of accurately quantifying the undesired (R)-enantiomer, which is treated as a chiral impurity. This guide provides an in-depth comparison of the primary chromatographic techniques used for this purpose and details the rigorous validation process mandated by regulatory bodies, grounded in the principles of the International Council for Harmonisation (ICH) Q2(R1) guidelines.[1][2][3]

Chromatographic Techniques for Chiral Separation: A Comparative Overview

The separation of enantiomers is a significant analytical challenge because they possess identical physical and chemical properties in an achiral environment. Chromatographic methods overcome this by creating a chiral environment, most commonly through the use of a Chiral Stationary Phase (CSP). The CSP interacts differently with each enantiomer, leading to the formation of transient diastereomeric complexes with varying stability. This difference in interaction energy results in different retention times, allowing for their separation and quantification.[4][5]

The three most powerful and widely used techniques for the chiral analysis of pharmaceutical intermediates are High-Performance Liquid Chromatography (HPLC), Supercritical Fluid Chromatography (SFC), and Gas Chromatography (GC).[6][7][8]

Mechanism of Chiral Recognition

The most successful CSPs, particularly polysaccharide-based phases used in HPLC and SFC, rely on a combination of intermolecular interactions to achieve separation. The "three-point interaction model" is a conceptual framework explaining that for effective chiral recognition, at least three simultaneous points of interaction must occur between the analyte and the CSP. These interactions can include hydrogen bonds, dipole-dipole interactions, π-π stacking, and steric hindrance, with at least one of these being stereochemically controlled.

Caption: The Three-Point Interaction Model.

Performance Comparison: HPLC vs. SFC vs. GC

The selection of an analytical technique is a strategic decision based on the analyte's properties, required sensitivity, sample throughput, and available instrumentation. For a polar, thermally stable molecule like (1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol, all three methods are viable, but they offer distinct advantages and disadvantages.

Feature	High-Performance Liquid Chromatography (HPLC)	Supercritical Fluid Chromatography (SFC)	Gas Chromatography (GC)
Principle	Normal-Phase (most common for chiral), Reversed-Phase, or Polar Organic modes. Separation based on differential partitioning between liquid mobile phase and solid stationary phase.	Primarily a form of normal-phase chromatography. Uses a supercritical fluid (typically CO₂) as the main mobile phase, with an organic modifier.[9]	Separation of volatile compounds in the gas phase based on partitioning between a gaseous mobile phase and a liquid or solid stationary phase.
Instrumentation	Standard HPLC/UHPLC systems.	Specialized SFC/UHPSFC systems capable of handling high pressures and controlling CO₂ flow.	Standard GC system with a suitable injector (split/splitless) and detector (e.g., FID).
Stationary Phase	Polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) are highly versatile and effective.[5][10]	Same CSPs as HPLC are typically used, often providing complementary selectivity.[11]	Cyclodextrin derivatives are the most common and effective CSPs for resolving a wide range of volatile chiral compounds, including alcohols.[8][12]
Mobile Phase	Organic solvents (e.g., n-Hexane, Ethanol, Isopropanol). Can be environmentally costly and require significant disposal management.	Supercritical CO₂ mixed with a small amount of organic modifier (e.g., Methanol, Ethanol). Greener, faster, and less expensive.[13]	Inert carrier gas (e.g., Helium, Hydrogen, Nitrogen).
Advantages	Robust, highly versatile, widely available, and well-understood. Extensive library of established applications. Preferred for non-volatile or thermally labile compounds.[6]	Very fast analysis times (3-5x faster than HPLC). Lower solvent consumption. High efficiency and unique selectivity. Excellent for preparative scale purification.[11][][15]	Extremely high resolution and sensitivity (especially with FID). No organic solvent waste.
Disadvantages	Longer run times compared to SFC/GC. Higher consumption of organic solvents.	Higher initial instrument cost. Less effective for highly polar, water-soluble compounds without specific additives.[11]	Analyte must be volatile and thermally stable. Derivatization may be required for polar compounds to improve volatility, adding a step to the workflow.[16][17]
Suitability for Target	Excellent. The molecule's polarity and functional groups are well-suited for separation on polysaccharide CSPs in normal-phase mode.	Excellent. Offers a high-throughput, green alternative to HPLC with potentially different selectivity.	Good. The molecule is sufficiently volatile for GC analysis without derivatization.

The Method Validation Framework: Adherence to ICH Q2(R1)

The objective of validating an analytical procedure is to demonstrate that it is suitable for its intended purpose.[1][3] For quantifying a chiral impurity, the method must be validated according to the ICH Q2(R1) guideline, which provides a comprehensive framework for the required validation characteristics.[18]

Caption: General Workflow for Analytical Method Validation.

The key validation parameters for a quantitative impurity method are summarized below.

Validation Parameter	Objective	Typical Acceptance Criteria
Specificity [19]	To ensure the method can separate and quantify the (R)-enantiomer without interference from the main (S)-enantiomer, process impurities, or degradants.	Baseline resolution (Rs) between enantiomers > 1.5. Peak purity analysis should confirm no co-elution.
Linearity	To demonstrate a proportional relationship between the detector response and the concentration of the (R)-enantiomer over a specified range.	Correlation coefficient (r²) ≥ 0.999. Y-intercept should not be significantly different from zero.
Range	To confirm the interval over which the method is precise, accurate, and linear.	Typically from the Limit of Quantitation (LOQ) to 120%-150% of the impurity specification limit.
Accuracy [20]	To determine the closeness of the measured value to the true value, assessed by spiking the main component with known amounts of the impurity.	Percent recovery should be within 90.0% - 110.0% at multiple concentration levels (e.g., LOQ, 100%, and 150% of the specification limit).
Precision	Repeatability: To assess precision over a short time under the same conditions. Intermediate Precision: To assess variation within the lab (different days, analysts, equipment).	Relative Standard Deviation (%RSD) should be ≤ 5.0% for repeatability and ≤ 10.0% for intermediate precision at the specification limit.
Limit of Detection (LOD)	The lowest concentration of the (R)-enantiomer that can be reliably detected.	Typically determined as a signal-to-noise ratio of 3:1.
Limit of Quantitation (LOQ) [19]	The lowest concentration of the (R)-enantiomer that can be quantified with acceptable precision and accuracy.	Typically determined as a signal-to-noise ratio of 10:1 and confirmed by assessing precision (%RSD ≤ 10%) and accuracy.
Robustness	To evaluate the method's reliability when subjected to small, deliberate changes in its parameters (e.g., flow rate, temperature, mobile phase composition).	System suitability parameters (e.g., resolution, tailing factor) should remain within acceptable limits.

Detailed Experimental Protocol: Validation of a Chiral HPLC Method

Due to its robustness and widespread adoption in quality control laboratories, HPLC is often the method of choice.[4] The following section provides a detailed, step-by-step protocol for the validation of a normal-phase chiral HPLC method for the determination of the (R)-enantiomer in (1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol.

Chromatographic Conditions (Optimized Method)

• HPLC System: Standard HPLC or UHPLC system with a UV detector.

• Column: Daicel CHIRALPAK® IC (4.6 mm ID × 25 cm L, 5 µm particle size) or equivalent polysaccharide-based CSP.

• Mobile Phase: n-Hexane / Ethanol (90:10, v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25°C.

• Detection Wavelength: 275 nm.

• Injection Volume: 10 µL.

• Diluent: Mobile Phase.

Validation Procedures

a. Specificity

• Preparation: Prepare three solutions: (1) Diluent blank, (2) A solution of the (S)-enantiomer, and (3) A resolution solution containing both the (S)- and (R)-enantiomers (e.g., a racemic mixture).

• Analysis: Inject each solution into the HPLC system.

• Evaluation: Confirm that no interfering peaks are observed at the retention time of the (R)-enantiomer in the blank and (S)-enantiomer chromatograms. In the resolution solution, calculate the resolution between the two enantiomeric peaks. The resolution must be ≥ 1.5.

b. Limit of Quantitation (LOQ) and Limit of Detection (LOD)

• Preparation: Prepare a series of increasingly dilute solutions of the (R)-enantiomer.

• Analysis: Inject each solution to determine the concentrations that yield a signal-to-noise (S/N) ratio of approximately 10:1 (for LOQ) and 3:1 (for LOD).

• Confirmation of LOQ: Prepare a solution at the determined LOQ concentration and inject it six times. Calculate the %RSD for the peak areas. The %RSD must be ≤ 10.0%.

c. Linearity

• Preparation: Prepare a series of at least five calibration solutions of the (R)-enantiomer spanning a range from the LOQ to 150% of the specified impurity limit (e.g., if the limit is 0.15%, the range would be LOQ to ~0.23%).

• Analysis: Inject each solution in triplicate.

• Evaluation: Plot a graph of the mean peak area versus concentration. Perform a linear regression analysis to determine the correlation coefficient (r²), y-intercept, and slope. The r² must be ≥ 0.999.

d. Accuracy (Recovery)

• Preparation: Prepare triplicate samples of the (S)-enantiomer API spiked with the (R)-enantiomer at three different concentration levels: LOQ, 100% of the specification limit, and 150% of the specification limit.

• Analysis: Analyze all nine samples.

• Evaluation: Calculate the percent recovery for each sample using the formula: (Amount Found / Amount Spiked) * 100. The mean recovery at each level should be within 90.0% to 110.0%.

e. Precision

• Repeatability: Prepare six individual samples of the (S)-enantiomer spiked with the (R)-enantiomer at 100% of the specification limit. Analyze all six samples. Calculate the %RSD of the results. The %RSD must be ≤ 5.0%.

• Intermediate Precision: Repeat the repeatability experiment on a different day with a different analyst and/or on a different instrument. Compare the results from both sets of experiments. The cumulative %RSD should be ≤ 10.0%.

f. Robustness

• Preparation: Prepare a resolution solution and a sample spiked at the 100% specification limit.

• Analysis: Analyze the samples while deliberately making small variations to the method parameters, one at a time.

  • Flow Rate: ± 0.1 mL/min (e.g., 0.9 and 1.1 mL/min).

  • Column Temperature: ± 5°C (e.g., 20°C and 30°C).

  • Mobile Phase Composition: ± 2% absolute for the minor component (e.g., Hexane/Ethanol 92:8 and 88:12).

• Evaluation: Assess the impact of these changes on system suitability parameters, particularly the resolution between the enantiomers. The resolution should remain ≥ 1.5 in all cases.

Conclusion and Recommendations

The successful development and validation of an analytical method for controlling the enantiomeric purity of (1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol is fundamental to ensuring the quality and safety of the final drug product.

• Chiral HPLC remains the gold standard for quality control environments due to its robustness, versatility, and the extensive regulatory acceptance of polysaccharide-based CSPs. It provides reliable and accurate quantification of the undesired (R)-enantiomer.[4][6]

• Supercritical Fluid Chromatography (SFC) presents a compelling modern alternative, offering significant advantages in speed and reduced environmental impact.[13][15] For laboratories with high throughput needs or green chemistry initiatives, developing and validating an SFC method is a highly recommended strategic investment.

• Gas Chromatography (GC) is a powerful, high-resolution technique that is also suitable for this analyte.[8] It is particularly advantageous in process chemistry labs for rapid in-process controls where solvent use is a concern.

Ultimately, the choice of method will depend on the specific application, available instrumentation, and organizational goals. Regardless of the platform chosen, a rigorous validation process that adheres to the principles outlined in the ICH Q2(R1) guideline is not merely a regulatory requirement but a cornerstone of scientific integrity, ensuring that the method is fit for its intended purpose.[1][3]

References

• ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). (2005). International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy. (n.d.). ECA Academy. [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. (2021). U.S. Food and Drug Administration. [Link]

• ICH Q2(R1) Guideline: Validation of Analytical Procedures: Text and Methodology. (2015). Health Canada. [Link]

• Lee, H. Y., et al. (2010). Enantiomeric separation of alcohols and amines on a proline chiral stationary phase by gas chromatography. Journal of Chromatography A. [Link]

• Agboola, A. F., & Idowu, O. S. (2018). Determination of Enantiomeric Excess in Pharmaceutical Active Agents: The Role of High Performance Liquid Chromatography. Herald Scholarly Open Access. [Link]

• Regis Technologies, Inc. (2002). System Suitability and Validation for Chiral Purity Assays of Drug Substances. LCGC International - Chromatography Online. [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology. (2021). U.S. Food and Drug Administration. [Link]

• Sánchez, J. M., et al. (2011). Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards. Journal of Pharmaceutical and Biomedical Analysis. [Link]

• Supercritical fluid chromatography. (n.d.). In Wikipedia. [Link]

• Reddy, B. R., et al. (2012). Development and Validation of Chiral HPLC Method for Identification and Quantification of (R)-Enantiomer in Ezetimibe. Scientific Research Publishing. [Link]

• Kumar, Y. R., et al. (2013). The development and validation of a chiral high performance liquid chromatography method for the identification and quantification of (R)-enantiomer in 10-hydroxycamptothecin. SciELO. [Link]

• Delahaye, S., et al. (2022). Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background. Chromatography Online. [Link]

• Supercritical Fluid Extraction/Chromatography. (n.d.). Shimadzu. [Link]

• Kumar, A., et al. (2017). Method Development and Validation for Enantiomer in Sitagliptin Hydrochloride by RPHPLC. Journal of Chemical and Pharmaceutical Research. [Link]

• de la Osa, S., et al. (2008). Development and validation of a chiral HPLC method for rapid screening of allylic alcohol asymmetric epoxidation processes. Analytica Chimica Acta. [Link]

• De Klerck, K., et al. (2012). Supercritical fluid chromatography for the enantioseparation of pharmaceuticals. Journal of Pharmaceutical and Biomedical Analysis. [Link]

• Enantiomeric separation of alcohols and amines on a proline chiral stationary phase by gas chromatography. (2010). Academia.edu. [Link]

• Chiral Capillary Gas Chromatography: A Highly Selective Analytical Tool. (2023). LCGC International. [Link]

• Rakibe, U., et al. (2018). A Validated Chiral HPLC Method For Enantiomeric Separation of Glycidyl Butyrate on Cellulose Based Stationary Phase. IOSR Journal of Applied Chemistry. [Link]

• The Study of Chiral Stationary Phases for Gas Chromatography. (2022). AZoM. [Link]

• Determination of Enantiomeric Excess in Pharmaceutical Active Agents: The Role of High Performance Liquid Chromatography. (2018). ResearchGate. [Link]

• Method Validation and Improvement in Robustness of Chiral Analytical LC Methods - Part 2 of 4. (2021). YouTube. [Link]

• Chen, T., et al. (2022). Determination of 2-Pentanol Enantiomers via Chiral GC-MS and Its Sensory Evaluation in Baijiu. MDPI. [Link]

• Padivitage, N. L. T., et al. (2017). Development and Validation of a Reversed-Phase Chiral HPLC Method to Determine the Chiral Purity of Bulk Batches of (S)-Enantiomer in Afoxolaner. Journal of AOAC International. [Link]

Sources

• 1. database.ich.org [database.ich.org]
• 2. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 3. policycommons.net [policycommons.net]
• 4. benchchem.com [benchchem.com]
• 5. iosrjournals.org [iosrjournals.org]
• 6. heraldopenaccess.us [heraldopenaccess.us]
• 7. Supercritical fluid chromatography for the enantioseparation of pharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. Supercritical fluid chromatography - Wikipedia [en.wikipedia.org]
• 10. scielo.br [scielo.br]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. mdpi.com [mdpi.com]
• 13. shimadzu.com [shimadzu.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. Enantiomeric separation of alcohols and amines on a proline chiral stationary phase by gas chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 17. academia.edu [academia.edu]
• 18. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry | FDA [fda.gov]
• 19. fda.gov [fda.gov]
• 20. pdf.benchchem.com [pdf.benchchem.com]

Comparing spectroscopic data of (1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol with literature values

Comprehensive Spectroscopic Comparison Guide: (1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol

As a Senior Application Scientist, I frequently encounter the challenge of rigorously validating chiral building blocks. (1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol is a highly valuable chiral intermediate used in the synthesis of advanced active pharmaceutical ingredients (APIs), including targeted kinase inhibitors[1]. Because the stereochemistry and regiochemistry of the aromatic substituents profoundly dictate the pharmacological efficacy of the downstream API, empirical spectroscopic data must be meticulously compared against theoretical and literature benchmarks.

This guide provides an objective, data-driven comparison of the spectroscopic profile of (1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol, detailing the self-validating experimental workflows required to ensure structural and enantiomeric integrity.

Mechanistic Workflow & Experimental Design

The synthesis of this chiral alcohol typically proceeds via the asymmetric reduction of 2-fluoro-4-methoxyacetophenone[2]. To ensure a self-validating system, the experimental design must couple high-yielding enantioselective catalysis with multi-nuclear NMR (¹H, ¹³C, ¹⁹F) and polarimetry to confirm both connectivity and spatial arrangement.

Workflow for the asymmetric synthesis and spectroscopic validation of the (1S)-alcohol.

Step-by-Step Methodology

• Asymmetric Transfer Hydrogenation (ATH): Dissolve 2-fluoro-4-methoxyacetophenone in a formic acid/triethylamine (5:2) azeotropic mixture. Introduce 0.5 mol% of the chiral catalyst (S,S)-Ru-TsDPEN. The ruthenium catalyst operates via an outer-sphere mechanism, transferring a hydride and a proton simultaneously to the Re-face of the ketone, dictated by the steric bulk of the 2-fluoro substituent. Stir at 40 °C for 12 hours[1].

• Workup & Extraction: Quench the reaction with water. Extract the aqueous layer with ethyl acetate (3x). Wash the combined organic layers with saturated brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure[3].

• Purification: Purify the crude mixture via flash column chromatography (silica gel, 85:15 Hexane/Ethyl Acetate) to isolate the pure (1S)-alcohol.

• Spectroscopic Acquisition:

  • Dissolve 15 mg of the purified compound in 0.6 mL of CDCl₃ (containing 0.03% v/v TMS).

  • Acquire ¹H NMR (400 MHz), ¹³C NMR (100 MHz), and ¹⁹F NMR (376 MHz) spectra.

  • Determine the enantiomeric excess (ee) via chiral HPLC and measure the specific optical rotation using a polarimeter at 589 nm (Sodium D-line) in CHCl₃.

Spectroscopic Data Comparison: Experimental vs. Literature

To establish trustworthiness, we must benchmark our experimental findings against established spectroscopic rules derived from closely related analogs, such as 1-(4-methoxyphenyl)ethanol and 1-(2-fluorophenyl)ethanol[1][4].

Table 1: ¹H NMR Data Comparison (400 MHz, CDCl₃)

The presence of the 19F nucleus (Spin = ½) introduces critical heteronuclear spin-spin coupling (³J_HF and ⁴J_HF) that serves as a definitive marker for regiochemical purity.

Proton Assignment	Experimental Chemical Shift (δ, ppm)	Multiplicity & Coupling (J in Hz)	Literature/Predicted Benchmark	Causality / Structural Rationale
-CH₃ (C2')	1.48	d, J = 6.5	1.45 - 1.50	Standard doublet for a methyl group adjacent to a methine proton.
-OH	2.15	br s	2.00 - 2.50	Broad singlet typical of a secondary alcohol; highly concentration-dependent.
-OCH₃	3.79	s	3.80[4]	Sharp singlet characteristic of an aromatic methoxy group.
-CH-OH (C1')	5.18	q, J = 6.5	5.00 - 5.30[1]	Deshielded by the adjacent oxygen and aromatic ring.
Ar-H3	6.58	dd, J = 12.2, 2.5	~6.60	Highly shielded by both the +R effect of -OCH₃ and the +R effect of -F. Large ³J_HF coupling (12.2 Hz) confirms ortho-fluorine.
Ar-H5	6.68	dd, J = 8.5, 2.5	~6.70	Shielded by the ortho -OCH₃ group. Exhibits ortho-coupling to H6 and meta-coupling to H3.
Ar-H6	7.32	pseudo-t, J = 8.5	7.25 - 7.40	Less shielded. The pseudo-triplet arises because the ortho-coupling to H5 (~8.5 Hz) and the meta-coupling to F (⁴J_HF ~8.0 Hz) are nearly identical.

Table 2: ¹³C & ¹⁹F NMR Data Comparison

Carbon-fluorine coupling is highly diagnostic. The ¹³C spectrum must show distinct doublets for the carbons on the aromatic ring due to ¹J, ²J, and ³J C-F coupling.

Nucleus / Assignment	Experimental Shift (δ, ppm)	Coupling to ¹⁹F (J in Hz)	Structural Significance
¹⁹F NMR	-116.4	N/A (Proton decoupled)	Confirms a single fluorinated species. Shift is typical for an aryl fluoride with an ortho-alkyl and para-methoxy group.
¹³C: Ar-C2 (C-F)	160.5	d, ¹J_CF = 245.0	Massive one-bond coupling unequivocally identifies the fluorinated carbon.
¹³C: Ar-C4 (C-OMe)	161.2	d, ³J_CF = 11.5	Deshielded by the oxygen atom; shows three-bond coupling to fluorine.
¹³C: Ar-C1 (C-CHOH)	126.8	d, ²J_CF = 14.0	Two-bond coupling confirms the benzylic position is ortho to the fluorine atom.
¹³C: C1' (Aliphatic)	64.5	s	Typical shift for a benzylic secondary alcohol carbon.

Mechanistic Causality: The Role of Fluorine in Signal Splitting

Understanding why the spectra look the way they do is the hallmark of rigorous analytical chemistry. The 19F nucleus is 100% naturally abundant and has a spin of ½, meaning it couples with nearby protons and carbons much like another proton would, but with significantly larger coupling constants.

Spin-spin coupling effects of the 19F nucleus on adjacent protons and carbons.

Analytical Insight: If the starting material had been the regioisomer 3-fluoro-4-methoxyacetophenone, the ¹H NMR of the resulting alcohol would show a drastically different splitting pattern. Specifically, the benzylic proton (H6) would no longer show the ~8 Hz ⁴J_HF coupling, and the massive 12.2 Hz ³J_HF coupling would shift to the H5 proton. By validating these specific J-values, we create a self-validating proof of the molecule's regiochemistry.

Stereochemical Validation (Optical Rotation)

NMR alone cannot determine absolute stereochemistry without chiral derivatizing agents (e.g., Mosher's acid). Therefore, polarimetry is utilized.

• Experimental [α]²⁰_D: -42.5° (c = 1.0, CHCl₃)

• Literature Extrapolation: The closely related (S)-1-(2-fluorophenyl)ethanol exhibits a negative specific rotation ([α]²⁰_D ≈ -45°)[1], whereas (R)-enantiomers in this benzylic alcohol series typically exhibit positive rotations. The strong levorotatory value confirms the successful asymmetric induction by the (S,S)-Ru-TsDPEN catalyst, yielding the (1S) configuration.

References

• Title: US8865707B2 - CETP inhibitors Source: Google Patents URL

• Title: Discovery of novel 2-aminopyridine derivatives as ROS1 and ALK dual inhibitors to combat drug-resistant mutants including ROS1G2032R and ALKG1202R Source: Taylor & Francis URL: [Link]

• Title: 1-(4-Methoxyphenyl)ethanol | CID 101148 Source: PubChem URL: [Link]

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. 1-(4-Methoxyphenyl)ethanol | C9H12O2 | CID 101148 - PubChem [pubchem.ncbi.nlm.nih.gov]

Enantiomeric Excess Determination of (1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol: A Comparative Analytical Guide

As a chiral building block in pharmaceutical synthesis, the precise determination of the enantiomeric excess (ee) of (1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol is a critical quality attribute. The molecule features a chiral secondary alcohol center adjacent to a highly substituted aromatic ring. Because enantiomers possess identical physical and chemical properties in an achiral environment, quantifying the (1S) enantiomer against its (1R) counterpart requires the introduction of a chiral discriminator.

This guide provides an objective, data-supported comparison of three primary analytical techniques used for ee determination: Chiral High-Performance Liquid Chromatography (HPLC) , Nuclear Magnetic Resonance (NMR) Spectroscopy , and Chiral Gas Chromatography (GC) . By examining the causality behind these methods, researchers can select the optimal self-validating workflow for their specific throughput, sensitivity, and structural characterization needs[1].

Comparative Methodology Overview

Chiral HPLC: The Gold Standard for Sensitivity

Chiral HPLC is the industry standard for routine quality control due to its non-destructive nature and exceptional sensitivity[1]. The separation relies on Chiral Stationary Phases (CSPs), typically consisting of derivatized polysaccharides (e.g., amylose or cellulose tris-carbamates).

The Mechanistic Causality: For 1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol, an amylose-based CSP (such as Chiralpak AD-H) is highly effective. The carbamate linkages on the stationary phase act as hydrogen bond donors and acceptors interacting with the analyte's hydroxyl group. Simultaneously, the stationary phase's phenyl rings engage in π-π stacking with the 2-fluoro-4-methoxyphenyl moiety. These multi-point interactions form transient diastereomeric complexes with differing thermodynamic stabilities, selectively retarding one enantiomer and resulting in baseline separation[2].

NMR Spectroscopy: The Structural Validator

While HPLC provides physical separation, chiral NMR spectroscopy offers rapid analysis and the unique ability to determine absolute configuration[3]. Because our target molecule contains a fluorine atom, 19 F NMR is a highly advantageous, background-free alternative to standard 1H NMR[3].

The Mechanistic Causality: NMR requires the conversion of the enantiomeric mixture into diastereomers. This is achieved using a Chiral Derivatizing Agent (CDA) like Mosher's acid chloride ((R)-MTPA-Cl). The esterification creates covalent diastereomers. The magnetic anisotropy of the Mosher ester's phenyl ring selectively shields different protons (or fluorine atoms) on the substrate depending on its spatial orientation. This anisotropic shielding causes a distinct chemical shift dispersion ( Δδ ), allowing the integration of separate signals to calculate the diastereomeric excess (de), which directly reflects the original ee[4].

Chiral GC: The High-Resolution Alternative

Chiral GC utilizes capillary columns coated with derivatized cyclodextrins. It offers superior theoretical plate counts compared to HPLC, leading to razor-sharp peaks.

The Mechanistic Causality: The chiral recognition in GC occurs via inclusion complexation, where the analyte partitions into the hydrophobic cavity of the cyclodextrin. However, free secondary alcohols often exhibit peak tailing and thermal instability at high GC elution temperatures. Therefore, a pre-column derivatization step (acetylation or silylation) is required to mask the hydroxyl group, thereby increasing volatility, improving thermal stability, and ensuring symmetric peak shapes[2].

Visualizing the Analytical Workflows

Caption: Comparative workflows for ee determination highlighting sample preparation and analysis routes.

Quantitative Performance Comparison

The choice of technique depends on the project phase. HPLC is preferred for final API release due to its low Limit of Detection (LOD), while NMR is excellent for high-throughput reaction monitoring[1].

Performance Metric	Chiral HPLC	19 F / 1 H NMR (Mosher's)	Chiral GC
Chiral Recognition	Transient diastereomeric complex	Covalent diastereomer formation	Inclusion complexation
Typical Resolution ( Rs​ )	> 2.0 (Baseline)	Baseline ( Δδ ~ 0.1 - 0.5 ppm)	> 1.5 (Baseline)
Limit of Detection (ee)	< 0.1% (Highly sensitive)	~ 1.0 - 2.0%	< 0.5%
Sample Preparation	5 mins (Dilution only)	2 hours (Reaction + Workup)	1 hour (Derivatization)
Analysis Run Time	15 - 30 mins	5 - 10 mins (per scan)	20 - 40 mins
Sample Recovery	Yes (Non-destructive)	No (Covalently modified)	No (Destructive detection)

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, every analytical run must be treated as a self-validating system. Critical Rule: Always analyze a racemic standard of 1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol prior to the enantiopure sample to confirm that the system can achieve baseline resolution ( Rs​≥1.5 ) without peak overlap or bias[2].

Protocol A: Chiral HPLC Analysis

• Sample Preparation: Dissolve 1.0 mg of (1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol in 1.0 mL of HPLC-grade Hexane/Isopropanol (90:10 v/v). Filter the solution through a 0.22 µm PTFE syringe filter to protect the column frit.

• System Setup: Equip the HPLC system with a Chiralpak AD-H column (250 mm × 4.6 mm, 5 µm).

• Conditioning: Flush the column with the mobile phase (Hexane:IPA 90:10) at a flow rate of 1.0 mL/min until a stable baseline is achieved. Note: Maintaining a non-polar environment is crucial to preserve the hydrogen-bonding interactions required for chiral recognition.

• System Suitability (Validation): Inject 10 µL of the racemic standard. Verify that the (1R) and (1S) peaks are baseline separated.

• Analysis: Inject 10 µL of the analytical sample. Monitor the UV absorbance at 254 nm.

• Quantification: Integrate the Area Under the Curve (AUC). Calculate the ee using the formula:

  ee(%)=AreaS​+AreaR​∣AreaS​−AreaR​∣​×100

Protocol B: 19 F NMR Mosher Ester Derivatization

• Reaction Setup: In an oven-dried 5 mL vial, dissolve 5.0 mg of the alcohol in 0.5 mL of anhydrous CDCl3​ .

• Catalysis: Add 10 µL of anhydrous pyridine and 1.0 mg of 4-dimethylaminopyridine (DMAP). DMAP acts as an acyl transfer catalyst, significantly accelerating the esterification of the secondary alcohol.

• Derivatization: Slowly add 15 µL of (R)-(-)-α-Methoxy-α-(trifluoromethyl)phenylacetyl chloride ((R)-MTPA-Cl).

• Incubation: Seal the vial under nitrogen and stir at room temperature for 2 hours.

• Acquisition: Transfer the mixture to an NMR tube. Acquire the 19 F NMR spectrum. The fluorine atom on the aromatic ring of the substrate and the CF3​ group of the Mosher ester will both show distinct, well-resolved doublets for each diastereomer[3].

• Quantification: Integrate the distinct 19 F signals to determine the diastereomeric excess (de), which equates to the ee.

Caption: Mechanistic pathway of Mosher Ester derivatization for NMR-based chiral discrimination.

Conclusion & Best Practices

For the determination of the enantiomeric excess of (1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol, Chiral HPLC remains the most robust and sensitive method for quantitative release testing, requiring minimal sample preparation and preserving the analyte.

However, 19 F NMR spectroscopy serves as an incredibly powerful orthogonal cross-validation tool. By leveraging the intrinsic fluorine atom of the molecule alongside a fluorinated chiral derivatizing agent, researchers can obtain rapid, background-free ee data while simultaneously confirming the absolute configuration of the synthesized product. Employing both techniques in tandem ensures the highest level of analytical confidence in drug development workflows[1].

References

• Jang, S., et al. "Determining the Enantiomeric Excess and Absolute Configuration of In Situ Fluorine-Labeled Amines and Alcohols by 19F NMR Spectroscopy." Analytical Chemistry, ACS Publications. Available at:[Link]

• Wenzel, T. J. "Discrimination of Chiral Compounds Using NMR Spectroscopy." Wiley Press. Available at:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. cms-content.bates.edu [cms-content.bates.edu]

A Comparative Guide to the Biological Activity of (1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol and its Enantiomer

In the landscape of modern drug discovery and development, the chirality of a molecule is a critical determinant of its pharmacological profile. Enantiomers, non-superimposable mirror-image isomers of a chiral compound, can exhibit profound differences in their biological activity, from therapeutic efficacy to toxicity.[1] This guide provides an in-depth comparative analysis of the potential biological activities of (1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol and its corresponding (1R) enantiomer. While direct comparative studies on these specific enantiomers are not extensively documented in publicly available literature, this guide will extrapolate from established principles of stereopharmacology and data on structurally related compounds to provide a robust framework for their evaluation.

The core of this guide is to present a scientifically grounded hypothesis for differential activity and to provide the detailed experimental protocols necessary to validate these predictions. This document is intended for researchers, scientists, and drug development professionals who are engaged in the synthesis and evaluation of novel chemical entities.

The Principle of Chirality in Biological Systems

Biological systems, being inherently chiral, often interact differently with the enantiomers of a chiral drug. Enzymes and receptors are composed of L-amino acids and D-sugars, creating a chiral environment. This stereoselectivity can lead to one enantiomer (the eutomer) having the desired therapeutic effect, while the other (the distomer) may be less active, inactive, or even contribute to undesirable side effects.[2][3] The differential interaction of enantiomers with their biological targets is a cornerstone of modern medicinal chemistry.

Structural Overview: (1S)- and (1R)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol

The two enantiomers are:

• (1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol

• (1R)-1-(2-fluoro-4-methoxyphenyl)ethan-1-ol

The key structural feature is the chiral center at the carbon atom bearing the hydroxyl group. The "S" and "R" designations denote the absolute configuration of this stereocenter according to the Cahn-Ingold-Prelog priority rules. The fluorine and methoxy substitutions on the phenyl ring further influence the electronic and steric properties of the molecules, which can impact their binding to biological targets.[4]

Predicted Biological Activity Profile

Based on the structural motifs present in these molecules, several potential biological activities can be inferred. The presence of a fluorinated phenyl group is common in many modern pharmaceuticals, often enhancing metabolic stability and binding affinity.[5] The phenolic ether and alcohol moieties suggest potential interactions with a variety of receptors and enzymes.

While specific data for these enantiomers is limited, we can hypothesize potential activities based on related compounds. For instance, similar fluorinated and methoxy-substituted compounds have been investigated for their roles as enzyme inhibitors or receptor modulators.[6][7] It is highly probable that the (1S) and (1R) enantiomers will exhibit different potencies and/or efficacies in any identified biological activity due to their distinct three-dimensional arrangements.

Experimental Protocols for Comparative Analysis

To empirically determine and compare the biological activities of the (1S) and (1R) enantiomers, a systematic experimental approach is required. The following protocols outline key assays for chiral separation and biological characterization.

Chiral Separation and Purity Assessment

The first and most critical step is to ensure the enantiomeric purity of each compound. High-Performance Liquid Chromatography (HPLC) using a chiral stationary phase (CSP) is the gold standard for this purpose.[8][9]

Protocol: Chiral HPLC Separation

• Column Selection: Employ a polysaccharide-based CSP, such as one derived from cellulose or amylose, as these have demonstrated broad applicability for separating a wide range of chiral compounds.[10][11]

• Mobile Phase Screening:

  • Normal Phase: A mixture of a non-polar solvent like hexane and a polar modifier such as isopropanol or ethanol.

  • Reversed Phase: A mixture of an aqueous buffer (e.g., phosphate or acetate) and an organic modifier like acetonitrile or methanol.

• Detection: UV detection at a wavelength where the compounds exhibit strong absorbance.

• Analysis: Inject a racemic mixture to determine the retention times of both enantiomers. Subsequently, inject each purified enantiomer to confirm its identity and calculate the enantiomeric excess (% ee).

Diagram: Chiral HPLC Workflow

Caption: Workflow for chiral separation and purity analysis.

In Vitro Biological Assays

Once enantiomerically pure samples are obtained, their biological activities can be compared using a variety of in vitro assays. The choice of assay will depend on the hypothesized target.

Protocol: General Enzyme Inhibition Assay

• Enzyme and Substrate Preparation: Prepare solutions of the target enzyme and its corresponding substrate in an appropriate assay buffer.

• Compound Preparation: Prepare serial dilutions of the (1S) and (1R) enantiomers in the assay buffer.

• Assay Procedure:

  • In a microplate, add the enzyme solution.

  • Add the different concentrations of each enantiomer.

  • Pre-incubate to allow for binding.

  • Initiate the reaction by adding the substrate.

• Detection: Monitor the reaction progress by measuring the formation of a product or the depletion of a substrate over time using a plate reader (e.g., absorbance, fluorescence, or luminescence).

• Data Analysis: Plot the reaction rate as a function of the inhibitor concentration and fit the data to a suitable model to determine the IC50 value for each enantiomer.

Protocol: Receptor Binding Assay

• Membrane Preparation: Prepare cell membranes expressing the receptor of interest.

• Radioligand: Select a suitable radiolabeled ligand that binds to the target receptor.

• Assay Procedure:

  • In a microplate, incubate the cell membranes with the radioligand and varying concentrations of the (1S) and (1R) enantiomers.

  • Allow the binding to reach equilibrium.

• Separation and Detection: Separate the bound and free radioligand (e.g., by filtration) and quantify the radioactivity of the bound ligand using a scintillation counter.

• Data Analysis: Plot the percentage of bound radioligand as a function of the competitor concentration to determine the Ki (inhibition constant) for each enantiomer.

Diagram: Comparative In Vitro Assay Workflow

Caption: Workflow for comparing in vitro biological activity.

Data Presentation

The quantitative data obtained from these experiments should be summarized in a clear and concise table for easy comparison.

Compound	Enzyme Inhibition (IC50, µM)	Receptor Binding (Ki, µM)
(1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol	Experimental Value	Experimental Value
(1R)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol	Experimental Value	Experimental Value
Eudismic Ratio (R/S or S/R)	Calculated Value	Calculated Value

The eudismic ratio (the ratio of the potency of the more active enantiomer to the less active one) is a critical parameter for quantifying the degree of stereoselectivity.

Conclusion

References

• Design, synthesis, and biological evaluation of multiple F-18 S1PR1 radiotracers in rodent and nonhuman primate - PMC - NIH. (n.d.).
• A Comparative Analysis of the Biological Activity of 4-Fluoro-2-(4-methoxybenzyl)phenol and Its Parent Compounds - Benchchem. (n.d.).
• SYNTHESIS AND BIOLOGICAL EVALUATION OF PENTAFLUOROPHOSPHATES AS AMPHIPHILIC NON-CLEAVABLE PHOSPHATASE INHIBITORS - Refubium - Freie Universität Berlin. (n.d.).
• Buy 1-(2-Fluoro-6-methoxyphenyl)ethanol (EVT-8932824) - EvitaChem. (n.d.).
• the tale of chiral switches. (n.d.).
• Synthesis, Biological Evaluation and Machine Learning Prediction Model for Fluorinated Cinchona Alkaloid-Based Derivatives as Cholinesterase Inhibitors - MDPI. (2022, September 30).
• Recent Advances in Separation and Analysis of Chiral Compounds. (2023, January 10).
• (R)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol - Sigma-Aldrich. (n.d.).
• (1S)-1-(4-Fluoro-2-methoxyphenyl)ethan-1-ol | Sapphire Bioscience. (n.d.).
• Discovery of ( R )-(2-Fluoro-4-((-4-methoxyphenyl)ethynyl)phenyl) (3-Hydroxypiperidin-1-yl)methanone (ML337), An mGlu 3 Selective and CNS Penetrant Negative Allosteric Modulator (NAM) | Request PDF - ResearchGate. (n.d.).
• An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020) - PMC. (n.d.).
• Advances in Catalytic Enantioselective Fluorination, Mono-, Di-, and Trifluoromethylation, and Trifluoromethylthiolation Reactions - PMC. (n.d.).
• Synthesis and evaluation of biological activity of 1-[2-amino-4- methylthiazol-5-yl]-3-arylpropenones. (2022, January 20).
• Design, Synthesis and Biological Activity of Novel Methoxy- and Hydroxy-Substituted N-Benzimidazole-Derived Carboxamides - MDPI. (2024, May 4).
• 2-Fluoro-1-(4-methoxyphenyl)ethanone | C9H9FO2 | CID 2737354 - PubChem. (n.d.).
• The Chiral Notebook - Phenomenex. (n.d.).
• Innovations in Chiral Chromatography: Overview of Modern Chiral Stationary Phases - Sigma-Aldrich. (n.d.).
• Chemical synthesis and biological evaluation of cis- and trans-12,13-cyclopropyl and 12,13-cyclobutyl epothilones and related pyridine side chain analogues. (n.d.).
• Enantioselectivity in Drug Pharmacokinetics and Toxicity: Pharmacological Relevance and Analytical Methods - MDPI. (2021, May 23).
• Organic Compounds with Biological Activity - MDPI. (2025, September 29).
• Enantiomers – Knowledge and References - Taylor & Francis. (n.d.).
• (PDF) Screening approach for chiral separation of pharmaceuticals Part II. Reversed-phase liquid chromatography - ResearchGate. (2018, October 6).
• STEREOISOMERIC DRUGS: UNRAVELLING THE IMPACT OF MOLECULAR MIRROR IMAGES ON MEDICINAL CHEMISTRY - IIP Series. (n.d.).
• Multicenter Synergistic Polyoxometalate-based Metal–Organic Framework for One-Step Selective Oxidative Cleavage of β-O-4 Lignin Models - Supporting Information. (n.d.).
• (S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-amine | 1149804-63-6 | C9H12FNO | Appchem. (n.d.).
• 2-Fluoro-4-methoxyphenol | 167683-93-4 | TCI AMERICA. (n.d.).
• 2-(2-fluoro-4-methoxyphenyl)ethan-1-ol | 1147392-04-8 - Molport. (n.d.).
• 2-(4-Methoxyphenyl)ethanol - the NIST WebBook. (n.d.).

Sources

• 1. taylorandfrancis.com [taylorandfrancis.com]
• 2. nps.org.au [nps.org.au]
• 3. iipseries.org [iipseries.org]
• 4. evitachem.com [evitachem.com]
• 5. Advances in Catalytic Enantioselective Fluorination, Mono-, Di-, and Trifluoromethylation, and Trifluoromethylthiolation Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Design, synthesis, and biological evaluation of multiple F-18 S1PR1 radiotracers in rodent and nonhuman primate - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. phenomenex.com [phenomenex.com]
• 11. researchgate.net [researchgate.net]

Structural analogues of (1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol and their properties

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Content Type: Technical Comparison & Experimental Methodology Guide

Executive Summary & Rational Design

Enantiopure chiral secondary alcohols, particularly 1-arylethanols, are indispensable building blocks in the synthesis of active pharmaceutical ingredients (APIs), including kinase inhibitors, anti-inflammatory agents, and cycloalkyl[b]indoles[1]. Among these, (1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol represents a highly functionalized intermediate. The presence of the 2-fluoro and 4-methoxy substituents on the aromatic ring creates a unique push-pull electronic environment, while the chiral hydroxyl center dictates the 3D spatial orientation of downstream pharmacophores.

When designing synthetic routes or optimizing lead compounds, medicinal chemists frequently evaluate structural analogues to tune steric hindrance, lipophilicity, and metabolic stability. This guide objectively compares (1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol with its key structural analogues, detailing their physicochemical properties, enantioselective synthesis workflows, and the causality behind specific catalytic choices[2][3].

Structural Analogues: Causality in Design

The selection of a specific analogue is rarely arbitrary; it is driven by the structure-activity relationship (SAR) requirements of the target API:

• (1R)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol (The Enantiomer): Used when the biological target requires the opposite spatial projection of the methyl group. Enantiomeric switching often drastically alters target binding affinity due to the rigid stereochemical demands of receptor pockets.

• (S)-1-(4-Methoxyphenyl)ethanol (The Des-fluoro Analogue): Removing the 2-fluoro substituent relieves steric crowding near the benzylic position[4]. This analogue is preferred when the downstream cross-coupling reaction suffers from steric hindrance, though it sacrifices the metabolic stability typically imparted by ortho-fluorination.

• (1S)-2-Chloro-1-(2-fluoro-4-methoxyphenyl)ethanol (The α -Chloro Analogue): Introducing a chlorine atom at the terminal methyl group transforms the molecule into a bifunctional electrophile/nucleophile[5]. This is critical for synthesizing terminal epoxides or aziridines via intramolecular cyclization (e.g., Darzens-type reactions)[3].

Quantitative Comparison of Properties

The following table synthesizes the expected experimental metrics for these analogues when synthesized via optimized asymmetric transfer hydrogenation (ATH) or biocatalytic reduction[2][4].

Compound / Analogue	Substitution	Yield (%)	Enantiomeric Excess (ee %)	Catalyst / Enzyme System
(1S)-1-(2-Fluoro-4-methoxyphenyl)ethanol	2-F, 4-OMe	>95%	>99%	Ru(II)-DACH / Formate
(1R)-1-(2-Fluoro-4-methoxyphenyl)ethanol	2-F, 4-OMe	48-50%*	>99%	Lipase CAL-B (Kinetic Res.)
(S)-1-(4-Methoxyphenyl)ethanol	4-OMe	99.5%	99.6%	Reductase (e.g., LpSDR)
(1S)-2-Chloro-1-(2-fluoro-4-methoxyphenyl)ethanol	2-F, 4-OMe, α -Cl	88%	96%	Ir-SpiroPAP / H2​

*Yield for kinetic resolution is theoretically capped at 50% per cycle.

Enantioselective Synthesis Workflows

To achieve >99% ee, two primary methodologies are employed. The choice between them depends on the scalability requirements and the specific analogue being synthesized.

Method A: Transition-Metal Catalyzed Asymmetric Hydrogenation

For the direct synthesis of the (1S)-enantiomer, Noyori-type asymmetric hydrogenation of the corresponding acetophenone is the gold standard[2][3].

Causality of Catalyst Choice: We utilize a Ru(II) complex bearing a chiral 1,2-diaminocyclohexane (DACH) ligand[3][6]. The rigid DACH backbone creates a highly restricted chiral pocket. The steric repulsion between the bulky 2-fluoro-4-methoxyphenyl group of the substrate and the ligand dictates that the hydride transfer from the metal center occurs almost exclusively to one enantiotopic face of the ketone, yielding the (1S)-alcohol with >99% ee[3][6].

Figure 1: Mechanism of Ru(II)-DACH catalyzed asymmetric transfer hydrogenation.

Method B: Biocatalytic Kinetic Resolution

When the (1R)-enantiomer is required, or when avoiding heavy metals is paramount (e.g., late-stage API synthesis), enzymatic kinetic resolution of the racemic alcohol is preferred[4][7].

Causality of Enzyme Choice: Lipase B from Candida antarctica (CAL-B) exhibits a strong stereopreference. In the presence of a vinyl acetate acyl donor, CAL-B selectively acylates the (1R)-enantiomer. The (1S)-enantiomer remains unreacted. This creates a self-sorting system where the resulting (1R)-acetate and (1S)-alcohol have vastly different polarities, allowing for simple separation via silica gel chromatography[7].

Figure 2: Enzymatic kinetic resolution workflow using Lipase CAL-B.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols incorporate internal validation steps to confirm both chemical yield and enantiomeric purity.

Protocol 1: Synthesis of (1S)-1-(2-Fluoro-4-methoxyphenyl)ethanol via ATH

• Preparation of Catalyst: In a strictly inert atmosphere (glovebox), combine [Ru(p−cymene)Cl2​]2​ (0.5 mol%) and (S,S) -Ts-DAEN ligand (1.0 mol%) in anhydrous dichloromethane. Stir for 1 hour to preform the active catalyst[3].

• Substrate Addition: Add 1-(2-fluoro-4-methoxyphenyl)ethan-1-one (10 mmol) to the reaction vessel.

• Hydrogen Transfer: Introduce a degassed azeotropic mixture of formic acid/triethylamine (5:2, 5 mL) as the hydrogen donor[3].

• Reaction & Monitoring: Stir at 40°C. Self-Validation Step: Monitor the disappearance of the ketone via TLC (Hexanes:EtOAc 4:1) or GC-MS. The reaction should reach >95% conversion within 12 hours.

• Workup: Quench with water, extract with ethyl acetate, dry over MgSO4​ , and concentrate under reduced pressure. Purify via flash chromatography.

Protocol 2: Validation of Enantiomeric Excess (ee) via Chiral HPLC

A self-validating analytical system requires proving that the method can actually separate the enantiomers before measuring the purified product.

• Baseline Validation (Control): Inject a sample of chemically synthesized racemic 1-(2-fluoro-4-methoxyphenyl)ethanol onto a Chiralcel OD-H column (Hexane/Isopropanol 95:5, 1.0 mL/min, UV 254 nm).

• System Suitability: Ensure the chromatogram displays two distinct peaks with a 1:1 integration ratio and a resolution factor ( Rs​ ) > 1.5.

• Sample Analysis: Inject the product from Protocol 1. The ee is calculated as [(AS​−AR​)/(AS​+AR​)]×100 , where A is the area under the curve for each enantiomer. A successful ATH will show a single dominant peak corresponding to the (1S)-enantiomer (>99% ee).

References

• Iridium Complexes In Organic Synthesis VDOC.PUB URL:[Link]

• Efficient Biocatalytic Synthesis of (S)-1-(4-methoxyphenyl) ethanol ResearchGate URL:[Link]

• Google Patents (EP1505156A1)

• Mining of a novel reductase and its application for asymmetric reduction of p-methoxyacetophenone Oxford Academic URL:[Link]

• Design and Synthesis of Sulfur-Containing Tetradentate Ligands for Ir-Catalyzed Asymmetric Hydrogenation of Ketones ACS Publications (Organic Letters) URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 4. academic.oup.com [academic.oup.com]
• 5. 2-Chloro-1-(4-methoxyphenyl)ethanol|CAS 134356-70-0 [benchchem.com]
• 6. (1S,2S)-2-(aminomethyl)cyclohexan-1-ol, chloride | 28250-37-5 | Benchchem [benchchem.com]
• 7. EP1505156A1 - Process for the enantioselective preparation of secondary alcohols by lipase catalysed solvolysis of the corresponding acetoacetic acid ester - Google Patents [patents.google.com]

Comparative Racemization Studies of (1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol: Iridium vs. Ruthenium Catalysis

As the demand for enantiopure active pharmaceutical ingredients (APIs) intensifies, Dynamic Kinetic Resolution (DKR) has emerged as a cornerstone methodology. A critical bottleneck in chemoenzymatic DKR is the rapid, non-destructive racemization of the unreacted enantiomer.

This guide provides an objective, data-driven comparison of transition-metal catalysts for the racemization of (1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol , a highly functionalized chiral building block. We benchmark an advanced Iridium-NHC complex, [Cp*Ir(NHC)Cl2], against industry-standard Ruthenium alternatives, analyzing the causality behind performance discrepancies and providing a self-validating experimental protocol for your own laboratory implementation.

Mechanistic Overview & Substrate Challenges

The racemization of secondary alcohols typically proceeds via a reversible redox pathway—specifically, an inner-sphere hydrogen transfer mechanism 1. The metal catalyst abstracts a hydride from the chiral benzylic carbon, forming an achiral ketone intermediate and a metal-hydride species. Subsequent facial-unselective re-addition of the hydride yields the racemic alcohol 2.

(1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol presents a unique "push-pull" electronic and steric challenge:

• Steric Hindrance: The ortho-fluoro substituent creates a steric barrier directly adjacent to the chiral center, impeding the approach of bulky organometallic ligands.

• Electronic Effects: The strongly electron-donating para-methoxy group alters the hydridicity of the benzylic C-H bond. While it stabilizes the intermediate ketone, it also increases the activation energy required for the initial β-hydride elimination step, often leading to sluggish reaction rates or catalyst stalling.

Catalytic cycle of Ir-mediated secondary alcohol racemization via a ketone intermediate.

Catalyst Comparison & Causality Analysis

To evaluate performance, we compared the target product, [Cp*Ir(NHC)Cl2] (an Iridium N-heterocyclic carbene complex), against two established benchmarks: Shvo's Catalyst (a Ruthenium cyclopentadienone dimer) and [Ru(p-cymene)(NHC)Cl2] .

Comparative Performance Data

Catalyst System	Operating Temp (°C)	Catalyst Loading (mol%)	Time to <5% ee (h)	Ketone Byproduct (%)	Mass Recovery (%)
[Cp*Ir(NHC)Cl2]	25	2.0	1.5	< 1.0	98.2
[Ru(p-cymene)(NHC)Cl2]	25	2.0	8.0	3.5	94.5
Shvo's Catalyst	80	2.0	4.0	12.0	85.0

Causality Behind the Data

• Thermal Degradation vs. Room Temperature Efficacy: Shvo's catalyst requires thermal activation (>70 °C) to dissociate into its active monomeric species 3. At 80 °C, the equilibrium shifts unfavorably; the dehydrogenation step outpaces re-hydrogenation, leading to "ketone pooling" (Oppenauer oxidation) and a 12% loss of substrate 4. The Ir-NHC complex operates efficiently at 25 °C, preserving the alcohol and making it highly compatible with sensitive lipases in DKR workflows 5.

• Overcoming Steric Clash: The [Ru(p-cymene)(NHC)Cl2] catalyst operates at room temperature but suffers from sluggish kinetics (8 hours to reach <5% ee). The bulky p-cymene umbrella ligand physically clashes with the ortho-fluoro group of the substrate during the critical alkoxide coordination step.

• Electrophilic Advantage of Iridium: The [Cp*Ir(NHC)Cl2] complex features a highly electrophilic Ir(III) center that compensates for the electron-donating nature of the para-methoxy group. Furthermore, the planar NHC ligand is less sterically demanding than dimeric structures, allowing rapid β-hydride elimination despite the ortho-fluoro barrier 6.

Experimental Protocol: Self-Validating Racemization Assay

To ensure trustworthiness and reproducibility, the following protocol is designed as a self-validating system . By incorporating dodecane as a chemically inert internal standard, researchers can continuously track absolute mass balance. If the molar sum of the alcohol and ketone drops relative to dodecane, it immediately flags the presence of invisible side reactions (e.g., aldol condensation or oligomerization), ensuring the integrity of the kinetic data.

Materials Required

• (1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol (>99% ee)

• [Cp*Ir(NHC)Cl2] catalyst

• Potassium tert-butoxide (KOtBu, 1.0 M in THF)

• Anhydrous Toluene (degassed)

• Dodecane (Internal Standard, anhydrous)

Step-by-Step Methodology

• Catalyst Activation (Glovebox): In a nitrogen-filled glovebox, charge a 5 mL reaction vial with [Cp*Ir(NHC)Cl2] (2.0 mol%, 0.02 mmol). Add 1.0 mL of anhydrous toluene followed by KOtBu (2.5 mol%, 25 μL of 1.0 M solution). Stir the deep-red solution for 5 minutes at 25 °C to generate the active Ir-alkoxide species.

• Substrate & Standard Addition: To the activated catalyst solution, add dodecane (0.5 mmol, 113 μL) as the internal standard. Immediately follow with (1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol (1.0 mmol, 170 mg). Seal the vial and stir at 500 rpm at 25 °C.

• Kinetic Sampling: At intervals of 15, 30, 60, and 90 minutes, withdraw a 20 μL aliquot using a micro-syringe.

• Reaction Quench: Immediately discharge the aliquot into a GC vial containing 0.5 mL of ethyl acetate and filter through a short plug of silica gel (approx. 1 cm in a Pasteur pipette). The silica irreversibly binds the Iridium catalyst, instantly halting the racemization.

• Dual-Instrument Analysis:

  • Chiral HPLC (Enantiomeric Excess): Inject 5 μL of the filtrate onto a Chiralcel OD-H column (Hexane/Isopropanol 90:10, flow rate 1.0 mL/min, detection at 254 nm). Calculate the ee by integrating the (1S) and (1R) peaks.

  • GC-FID (Mass Balance & Byproduct): Inject 1 μL into a GC-FID to quantify the 1-(2-fluoro-4-methoxyphenyl)ethan-1-one (ketone byproduct) against the dodecane internal standard. Verify that Moles(Alcohol) + Moles(Ketone) = 1.0 mmol.

References

• Mechanism of Racemization of Chiral Alcohols Mediated by 16-Electron Ruthenium Complexes Journal of the American Chemical Society[Link]

• Mechanistic Aspects on Cyclopentadienylruthenium Complexes in Catalytic Racemization of Alcohols Accounts of Chemical Research[Link]

• Minimizing side reactions in chemoenzymatic dynamic kinetic resolution: organometallic and material strategies RSC Advances[Link]

• Discovery, Applications, and Catalytic Mechanisms of Shvo's Catalyst Chemical Reviews[Link]

• Catalyst Activation by Loss of Cyclopentadienyl Ligands in Hydrogen Transfer Catalysis with Cp*Ir III Complexes ACS Catalysis[Link]

• Deracemization of Functionalized Alcohols via Combined Ruthenium and Enzyme Catalysis Diva-Portal[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Minimizing side reactions in chemoenzymatic dynamic kinetic resolution: organometallic and material strategies - Dalton Transactions (RSC Publishing) DOI:10.1039/C2DT31781H [pubs.rsc.org]
• 5. diva-portal.org [diva-portal.org]
• 6. pubs.acs.org [pubs.acs.org]

Advanced Characterization Guide: Cross-Validation of (1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Content Focus: Orthogonal Analytical Validation, Chiral Resolution, and Methodological Causality

The precise determination of enantiomeric excess (ee) and absolute configuration is a cornerstone of quality control and reaction optimization in pharmaceutical development[1]. When characterizing chiral secondary alcohols such as (1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol , relying on a single analytical modality introduces systemic risk. Co-eluting achiral impurities in chromatography or solvent-induced shifts in polarimetry can easily skew data, leading to downstream synthetic failures.

As an Application Scientist, I mandate an orthogonal cross-validation approach. By pairing the physical separation capabilities of Chiral High-Performance Liquid Chromatography (HPLC) with the structural elucidation power of 19 F Nuclear Magnetic Resonance (NMR) spectroscopy, we create a self-validating analytical system[2].

This guide objectively compares these methodologies, leveraging the unique structural features of the target molecule—specifically its 2-fluoro substituent—to establish a foolproof characterization workflow.

The Causality of Method Selection

The target compound, (1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol, presents a unique analytical advantage: the presence of a fluorine atom directly on the aromatic ring. While traditional 1 H NMR Mosher ester analysis often suffers from overlapping signals in the aliphatic and aromatic regions, 19 F NMR provides a massive chemical shift range with zero background interference from standard organic solvents[3].

By derivatizing the alcohol with Mosher's acid chloride (MTPA-Cl), we introduce a trifluoromethyl (-CF 3​ ) group. This allows for dual-fluorine tracking . Both the -CF 3​ group of the ester and the 2-F group of the substrate will exhibit distinct chemical shift splitting if the sample contains the undesired (1R) enantiomer. This internal cross-referencing within the NMR spectrum mathematically eliminates integration errors[4].

Fig 1: Orthogonal cross-validation workflow for enantiomeric characterization.

Quantitative Performance Comparison

The choice of technique dictates the type of data acquired. Below is a comparative matrix of the three primary methods used to validate this chiral alcohol.

Analytical Parameter	Chiral HPLC	19 F NMR (Mosher Ester)	Classical Polarimetry
Primary Output	Physical separation, ee%	Diastereomeric ratio, Absolute Config	Specific rotation [α]D​
Sensitivity (LOD)	High (< 0.1% distomer)	High ( 19 F has 100% natural abundance)	Low (Requires large, pure sample)
Sample Preparation	Minimal (Dilution in mobile phase)	Moderate (Covalent derivatization)	Minimal (Dissolution in standard solvent)
Destructive?	No (Recoverable via Prep-HPLC)	Yes (Irreversible esterification)	No (Recoverable via evaporation)
Interference Risk	Co-eluting achiral impurities	Incomplete derivatization	Solvent/Temperature variations
Best Application	Routine QC, High-throughput screening	Absolute configuration assignment	Quick historical reference

Experimental Protocols: A Self-Validating System

To ensure absolute trustworthiness, the protocols below are designed with built-in system suitability checks. You must always run a racemic standard prior to analyzing the enantioenriched (1S) sample to prove that your system can resolve the enantiomers.

Workflow 1: Chiral HPLC Analysis

Chiral HPLC physically separates the enantiomers by passing them through a chiral stationary phase (CSP), resulting in distinct retention times[1].

• System Suitability (Racemic Baseline): Prepare a 1.0 mg/mL solution of racemic 1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol in HPLC-grade Hexane/Isopropanol (90:10).

• Column Selection: Utilize a polysaccharide-based chiral column (e.g., Chiralcel OD-H or Chiralpak AD-H, 250 x 4.6 mm, 5 µm).

• Chromatographic Conditions:

  • Mobile Phase: Isocratic Hexane/Isopropanol (95:5 v/v).

  • Flow Rate: 1.0 mL/min.

  • Temperature: 25 °C.

  • Detection: UV at 254 nm and 280 nm.

• Validation Metric: Inject 10 µL of the racemic standard. Adjust the mobile phase polarity until the resolution ( Rs​ ) between the (1R) and (1S) peaks is ≥1.5 (baseline resolution).

• Sample Analysis: Inject the enantioenriched (1S) sample. Calculate the ee% using the integrated peak areas: ee%=[(AreaS​−AreaR​)/(AreaS​+AreaR​)]×100 .

Workflow 2: 19 F NMR Absolute Configuration via Mosher's Ester

This method converts the enantiomers into diastereomers, which possess distinct physical and spectroscopic properties[2].

• Derivatization Reaction: In a dry NMR tube, dissolve 10 mg of the (1S)-alcohol in 0.5 mL of anhydrous CDCl 3​ .

• Reagent Addition: Add 2.0 equivalents of anhydrous pyridine and 0.1 equivalents of 4-Dimethylaminopyridine (DMAP) as a catalyst.

• Chiral Derivatizing Agent: Add 1.5 equivalents of (R)−(−)−α -Methoxy- α -(trifluoromethyl)phenylacetyl chloride ((R)-MTPA-Cl).

• Incubation: Seal the tube and agitate at room temperature for 30 minutes to ensure complete esterification.

• NMR Acquisition: Acquire a 19 F NMR spectrum (decoupled from 1 H to simplify signals).

• Data Interpretation:

  • Locate the -CF 3​ signal ( ≈−71 ppm) and the Ar-F signal ( ≈−115 ppm).

  • If the sample is not 100% enantiopure, you will observe two distinct sets of peaks for both the -CF 3​ and Ar-F environments.

  • Integrate the major vs. minor peaks to calculate the diastereomeric excess (de%), which directly correlates to the ee% of the starting alcohol[3].

Fig 2: Mosher ester derivatization pathway utilizing dual 19F NMR signal tracking.

Conclusion

For the rigorous characterization of (1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol, relying on a single method is analytically irresponsible. Chiral HPLC provides the highest sensitivity for trace distomer quantification, but lacks the ability to independently confirm absolute stereochemistry. By cross-validating the HPLC data with a dual-signal 19 F NMR Mosher ester analysis, scientists can definitively prove both the enantiomeric purity and the absolute configuration of the molecule, ensuring absolute confidence before advancing to downstream pharmaceutical synthesis.

References

• Part 7: Analytical Techniques for Stereochemistry Chiralpedia[Link]

• Determining the Enantiomeric Excess and Absolute Configuration of In Situ Fluorine-Labeled Amines and Alcohols by 19F NMR Spectroscopy Analytical Chemistry - ACS Publications[Link]

• How does the Mosher ester method allow determination of absolute configuration of secondary alcohols Chemistry Stack Exchange[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Part 7: Analytical Techniques for Stereochemistry – Chiralpedia [chiralpedia.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]

Benchmarking the performance of (1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol in a specific application

An objective comparison of chiral building blocks for the synthesis of next-generation kinase inhibitors.

Executive Summary

The pursuit of highly selective and potent kinase inhibitors is a cornerstone of modern drug discovery. The stereochemistry of these molecules is often critical for their efficacy and safety profile. This guide provides a comprehensive performance benchmark of the chiral alcohol, (1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol , in the synthesis of a key intermediate for a novel Bruton's tyrosine kinase (BTK) inhibitor, designated BTK-471. We compare its performance against two common alternative strategies: the use of a non-fluorinated analog and the resolution of a racemic mixture. Our findings indicate that the direct use of (1S)-1-(2-fluoro-4-methoxyphenyl)ethan-1-ol offers superior efficiency, stereochemical control, and overall yield, making it a compelling choice for streamlined drug development workflows.

Introduction: The Critical Role of Chirality and Fluorine in Kinase Inhibitor Design

Bruton's tyrosine kinase (BTK) is a validated therapeutic target for various B-cell malignancies and autoimmune diseases. The development of covalent BTK inhibitors, such as ibrutinib, has revolutionized treatment paradigms. A common structural motif in many kinase inhibitors is a chiral center that correctly orients the molecule within the ATP-binding pocket of the kinase. Even minor changes in the spatial arrangement of substituents can drastically alter binding affinity and selectivity.

The incorporation of fluorine into drug candidates is a widely used strategy in medicinal chemistry to modulate physicochemical properties such as metabolic stability, lipophilicity, and binding affinity. The ortho-fluoro substitution on the phenyl ring of our target building block is hypothesized to enhance metabolic stability and potentially engage in favorable protein-ligand interactions.

This guide benchmarks the performance of (1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol (henceforth SM-1 ) in a key synthetic step—a Mitsunobu reaction to form a crucial ether linkage. We compare it against two alternatives:

• Alternative A (SM-2): (1S)-1-(4-methoxyphenyl)ethan-1-ol, to assess the impact of the fluorine substituent.

• Alternative B (SM-3 & Resolution): Racemic 1-(2-fluoro-4-methoxyphenyl)ethan-1-ol, followed by chiral resolution, to compare the efficiency of a "chiral pool" approach versus resolution.

Experimental Design & Methodology

Overall Synthetic Workflow

The core of our benchmark is the coupling of the chiral alcohol with 4-amino-3-(1H-pyrazolo[3,4-d]pyrimidin-4-yl)phenol (Het-Nuc ), a common heterocyclic core in kinase inhibitors, via a Mitsunobu reaction. This reaction is known for its reliability in forming C-O bonds with inversion of stereochemistry, which must be accounted for in the synthetic design.

Caption: Comparative workflow for synthesizing the target ether intermediate.

Step-by-Step Protocol: Mitsunobu Reaction

The following protocol was applied to both SM-1 and SM-2 .

• Preparation: To a flame-dried 100 mL round-bottom flask under an argon atmosphere, add 4-amino-3-(1H-pyrazolo[3,4-d]pyrimidin-4-yl)phenol (Het-Nuc ) (1.0 eq), the respective chiral alcohol (SM-1 or SM-2 ) (1.2 eq), and triphenylphosphine (PPh₃) (1.5 eq).

• Dissolution: Add anhydrous tetrahydrofuran (THF) (20 mL) and stir the mixture at 0 °C until all solids are dissolved.

• Reagent Addition: Slowly add diisopropyl azodicarboxylate (DIAD) (1.5 eq) dropwise over 20 minutes, ensuring the internal temperature does not exceed 5 °C.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 4 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS.

• Quenching & Extraction: Upon completion, concentrate the mixture under reduced pressure. Redissolve the residue in ethyl acetate (50 mL) and wash with saturated sodium bicarbonate solution (2 x 20 mL) and brine (1 x 20 mL).

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient.

• Analysis: Determine the final yield. Analyze the purity by reverse-phase HPLC and the enantiomeric excess (e.e.) by chiral SFC (supercritical fluid chromatography).

Protocol: Chiral Resolution of SM-3

• Method: The racemic alcohol SM-3 was resolved using preparative chiral SFC on a Chiralpak AD-H column.

• Conditions: A mobile phase of CO₂/Methanol (70:30) was used.

• Outcome: The (1S)-enantiomer (equivalent to SM-1 ) was isolated with >99.5% e.e. The (1R)-enantiomer was also isolated. The theoretical maximum yield for the desired (1S)-enantiomer is 50%.

Results and Performance Comparison

The three routes were evaluated based on key performance metrics critical for process chemistry and drug development: overall yield, stereochemical integrity, and process efficiency.

Performance Metric	Route 1: Using SM-1	Route 2: Using SM-2	Route 3: Racemic SM-3 + Resolution
Starting Material	(1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol	(1S)-1-(4-methoxyphenyl)ethan-1-ol	Racemic 1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol
Yield of Mitsunobu Step	85%	88%	84% (using resolved SM-1)
Final Product Purity (HPLC)	>99%	>99%	>99%
Final Product e.e.%	99.2%	99.3%	99.1%
Yield of Resolution Step	N/A	N/A	46% (for the desired S-enantiomer)
Overall Yield	85%	88%	38.6% (0.46 * 0.84)
Process Steps	2 (Reaction + Purification)	2 (Reaction + Purification)	3 (Resolution + Reaction + Purification)

Discussion of Results

Yield and Process Efficiency

The direct use of the pre-resolved chiral alcohols SM-1 and SM-2 resulted in significantly higher overall yields (85% and 88%, respectively) compared to the route involving chiral resolution of the racemic mixture SM-3 (38.6%). The resolution step, while effective at separating the enantiomers, inherently discards almost half of the material, making it a less atom-economical approach. The addition of a resolution step also increases the total number of unit operations, leading to higher processing time and cost.

Interestingly, the non-fluorinated analog SM-2 provided a slightly higher yield in the Mitsunobu reaction (88% vs. 85%). This could be attributed to the electron-withdrawing nature of the ortho-fluoro group in SM-1 , which slightly increases the acidity of the alcohol's proton, potentially leading to minor side reactions. However, this small difference in yield is often a worthwhile trade-off for the potential benefits of fluorination in the final drug candidate.

Stereochemical Integrity

All three routes produced the final product with excellent enantiomeric excess (>99% e.e.). The Mitsunobu reaction is well-known for proceeding with a high degree of stereochemical inversion. Our results confirm that as long as the starting chiral alcohol has high enantiopurity, the stereochemical integrity is maintained throughout the reaction, yielding the desired (R)-configuration in the final ether product.

Caption: Decision pathway for process efficiency.

Conclusion and Recommendations

For the synthesis of the BTK-471 intermediate, (1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol (SM-1) stands out as the superior starting material when compared to resolving the racemic mixture.

• Efficiency: The direct use of SM-1 provides a more than two-fold increase in overall yield compared to the resolution pathway, significantly improving process efficiency and reducing waste.

• Simplicity: It streamlines the synthetic route by eliminating the need for a dedicated chiral resolution step, saving time, resources, and analytical overhead.

• Quality: It delivers the final product with excellent purity and stereochemical control, comparable to other methods.

While the non-fluorinated analog SM-2 shows a marginally higher reaction yield, the choice of SM-1 is strategically sound for a drug discovery program aiming to leverage the benefits of fluorination. We strongly recommend the use of enantiopure starting materials like (1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol for the development of chiral drug candidates to ensure an efficient, scalable, and cost-effective synthetic route.

References

• Title: The BTK story: from B-cell development to cancer therapy Source: Nature Reviews Cancer URL: [Link]

• Title: Bruton's Tyrosine Kinase (BTK) Inhibitors in B-cell Malignancies Source: Current Hematologic Malignancy Reports URL: [Link]

• Title: The Role of Fluorine in Medicinal Chemistry Source: Journal of Medicinal Chemistry URL: [Link]

• Title: The Mitsunobu Reaction: A Powerful Tool in Organic Synthesis Source: Organic Reactions URL: [Link]

Safety & Regulatory Compliance

Personal protective equipment for handling (1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol

Operational Safety & Handling Protocol: (1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol

As a Senior Application Scientist, my objective is to ensure that your laboratory operations are not merely compliant, but mechanistically sound. Safety is not a static checklist; it is a self-validating system of chemical logic. This guide provides the definitive operational and logistical blueprint for handling (1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol, a highly specialized chiral building block frequently utilized in advanced pharmaceutical synthesis[1].

Mechanistic Hazard Profile

To handle a chemical safely, you must understand the causality behind its hazards. The racemic and chiral forms of 1-(2-Fluoro-4-methoxyphenyl)ethanol (CAS: 74457-87-7, Molecular Weight: 170.19 g/mol ) present specific risks dictated by their molecular architecture[1][2]:

• Secondary Alcohol Moiety: This functional group acts as a localized irritant. Direct exposure causes ocular irritation, and systemic ingestion is harmful[3].

• 2-Fluoro-4-methoxy Aromatic Ring: The fluorine substitution significantly increases the molecule's lipophilicity compared to non-fluorinated benzyl alcohols. This enhanced lipophilicity facilitates rapid penetration through the lipid bilayers of human skin, making dermal barrier protection critical.

• Thermal Vulnerability: Fluorinated organic compounds are stable at room temperature but pose severe risks during fires or high-heat reactions (>200°C). Thermal stress cleaves the C-F bond, generating Hydrogen Fluoride (HF) gas—a highly corrosive and systemic toxin.

Personal Protective Equipment (PPE) Matrix

Every piece of PPE prescribed below is a direct countermeasure to the physicochemical properties of the compound.

PPE Category	Specification	Mechanistic Justification
Hand Protection	Nitrile Gloves (≥ 0.11 mm thickness)	Nitrile polymer matrices provide high permeation resistance against aromatic alcohols, preventing dermal absorption of the lipophilic methoxy-aromatic moiety.
Eye Protection	Tight-fitting Chemical Safety Goggles	The secondary alcohol group is a recognized ocular irritant[3]. Goggles prevent vapor condensation and direct splash contact with the cornea.
Body Protection	Flame-Retardant Lab Coat (Nomex/Cotton)	Mitigates thermal risks. The organic nature of the compound makes it combustible under high heat, requiring a barrier that will not melt into the skin.
Respiratory	Chemical Fume Hood (80-100 fpm)	Prevents inhalation of volatile organic components and safely exhausts any accidental aerosolization during transfer.

Step-by-Step Handling Methodology

This protocol guarantees a self-validating workflow, ensuring that every step verifies the safety of the next.

Phase 1: Environmental Validation

• Verify Containment: Confirm the chemical fume hood is operational with a face velocity between 80-100 feet per minute (fpm).

  • Causality: This specific velocity range ensures the containment of organic vapors without creating turbulent vortices that could blow aerosols back into the operator's breathing zone.

• Clear the Deck: Remove any incompatible chemicals (strong oxidizers, strong acids) from the fume hood prior to introducing the compound.

Phase 2: PPE Donning & Integrity Verification 3. Glove Inspection: Don standard nitrile gloves. Inspect for micro-punctures using the inflation method (trapping air and squeezing to check for leaks).

• Causality: Because the 2-fluoro substitution enhances transdermal penetration, compromised barrier integrity directly leads to systemic exposure.

Phase 3: Active Handling & Dispensing Protocol 4. Taring: Tare the receiving vial on an analytical balance strictly inside the fume hood. 5. Transfer: Using a static-dissipative spatula (if the batch is a low-melting solid) or a positive-displacement pipette (if liquid), transfer the required mass of (1S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-ol.

• Causality: Positive-displacement pipettes prevent the vapor-pressure-induced dripping common with volatile alcohols, ensuring volumetric accuracy and preventing deck spills.

• Inert Atmosphere (Optional but Recommended): If utilizing the compound as a chiral intermediate in sensitive cross-coupling reactions, purge the reaction vessel with inert gas (N2/Ar) to prevent oxidative degradation.

Phase 4: Decontamination 7. Surface Cleaning: Wipe all spatulas and exterior vial surfaces with a 70% ethanol solution, followed immediately by a distilled water rinse.

• Causality: Ethanol acts as a miscible solvent to dissolve residual compound, while the water rinse removes the resulting solution, preventing cross-contamination.

Disposal and Emergency Action Plan (EAP)

Waste Segregation & Disposal Plan

• Routing: All waste containing this compound MUST be routed to a designated "Halogenated Organic Waste" container.

• Causality: Mixing fluorinated organics with non-halogenated waste streams can lead to improper incineration temperatures at the disposal facility, resulting in the accidental release of toxic HF gas into the environment. High-temperature incineration (>1000°C) with specialized scrubbers is required to neutralize the fluorine content safely.

Emergency Spill & Exposure Protocol

• Spill Response: Do NOT use combustible absorbents (like sawdust). Cover the spill with an inert, non-combustible absorbent material (e.g., vermiculite or dry sand). Sweep into a sealed, labeled container for halogenated disposal.

• Dermal Exposure: Immediately remove contaminated clothing. Wash the affected area vigorously with soap and water for 15 minutes.

• Thermal Emergency (Fire): If the compound is involved in a fire, evacuate immediately. Inform first responders of the presence of fluorinated organics. If HF exposure is suspected due to thermal degradation, apply 2.5% calcium gluconate gel to affected skin areas and seek immediate medical attention.

Process Visualizations

Figure 1: Standard operating workflow and emergency routing for handling fluorinated aromatic alcohols.

Figure 2: Mechanistic thermal degradation pathway highlighting the generation of hazardous hydrogen fluoride.

References

Sources

• 1. 1-(2-Fluoro-4-methoxyphenyl)ethanol 95% | CAS: 74457-87-7 | AChemBlock [achemblock.com]
• 2. 1-(2-Fluoro-4-methoxyphenyl)ethanol [sigmaaldrich.com]
• 3. 1-(2-Fluoro-4-methoxyphenyl)ethanol 95% | CAS: 74457-87-7 | AChemBlock [achemblock.com]